[1-(5-Methylfuran-2-yl)ethyl][(oxolan-2-yl)methyl]amine

Core Science & Biosynthesis

An In-depth Technical Guide to [1-(5-Methylfuran-2-yl)ethyl][(oxolan-2-yl)methyl]amine: Structure, Properties, and Synthetic Routes

This technical guide provides a comprehensive overview of the chemical structure, physicochemical properties, and a proposed synthetic pathway for the novel secondary amine, [1-(5-Methylfuran-2-yl)ethyl][(oxolan-2-yl)methyl]amine. This document is intended for researchers, scientists, and professionals in the field of drug development and medicinal chemistry who are interested in exploring the potential of this and similar furan-based compounds. The furan nucleus is a prominent scaffold in a multitude of pharmacologically active compounds, exhibiting a wide range of biological activities including antibacterial, anti-inflammatory, and anticancer properties.[1][2][3][4] The strategic combination of a substituted furan ring with an oxolane moiety presents an intriguing avenue for the development of new chemical entities with unique therapeutic potential.

Chemical Structure and Isomerism

[1-(5-Methylfuran-2-yl)ethyl][(oxolan-2-yl)methyl]amine is a chiral secondary amine. Its structure features a central nitrogen atom bonded to two distinct substituents: a 1-(5-methylfuran-2-yl)ethyl group and an (oxolan-2-yl)methyl group. The presence of two stereocenters, one on the ethyl chain attached to the furan ring and the other on the oxolane ring, gives rise to the possibility of four stereoisomers (diastereomers and enantiomers). The precise stereochemistry will significantly influence the compound's biological activity and pharmacokinetic profile.

Caption: Chemical structure of [1-(5-Methylfuran-2-yl)ethyl][(oxolan-2-yl)methyl]amine.

Physicochemical Properties

Property	Predicted Value	Notes
Molecular Formula	C12H19NO2
Molecular Weight	209.29 g/mol
CAS Number	Not assigned	A similar compound, [(5-methylfuran-2-yl)methyl][(oxolan-2-yl)methyl]amine hydrochloride, has the CAS number 1874428-99-5.[5]
Appearance	Colorless to pale yellow oil	Based on similar secondary amines. The hydrochloride salt would likely be a white to off-white solid.[5]
Boiling Point	> 200 °C (decomposes)	Estimated based on the molecular weight and functional groups.
Solubility	Sparingly soluble in water, soluble in organic solvents (e.g., ethanol, dichloromethane). The hydrochloride salt is expected to have higher water solubility.[5]	The amine group allows for hydrogen bonding with water, but the overall structure is largely nonpolar.
pKa	9.5 - 10.5	Estimated for the protonated amine, typical for secondary amines. A related compound has a pKa of 10.61.[5]

Proposed Synthetic Pathway: Reductive Amination

A robust and widely applicable method for the synthesis of secondary amines is reductive amination.[6] This approach involves the reaction of a ketone with a primary amine to form an imine intermediate, which is then reduced in situ to the desired secondary amine.

Caption: Proposed synthetic pathway via reductive amination.

Starting Materials

• 1-(5-Methylfuran-2-yl)ethanone (2-Acetyl-5-methylfuran): This starting material is commercially available.[7][8] It can also be synthesized through various methods, including the acylation of 2-methylfuran.[9]

• (Oxolan-2-yl)methanamine (Tetrahydrofurfurylamine): This primary amine is also commercially available.

Step-by-Step Experimental Protocol

• Imine Formation: To a solution of 1-(5-methylfuran-2-yl)ethanone (1.0 eq) in a suitable aprotic solvent (e.g., dichloromethane or 1,2-dichloroethane) is added (oxolan-2-yl)methanamine (1.0-1.2 eq). The reaction mixture is stirred at room temperature. The formation of the imine can be facilitated by the addition of a mild acid catalyst (e.g., acetic acid) and the removal of water, for instance, by using a Dean-Stark apparatus or molecular sieves.

• In Situ Reduction: Once the imine formation is complete (as monitored by an appropriate analytical technique such as TLC or GC-MS), a reducing agent is added to the reaction mixture. Sodium triacetoxyborohydride (NaBH(OAc)3) is a mild and selective reducing agent often used for reductive aminations. The reducing agent is typically added portion-wise at 0 °C to control the reaction exotherm. The reaction is then allowed to warm to room temperature and stirred until the reduction is complete.

• Work-up and Purification: The reaction is quenched by the slow addition of a saturated aqueous solution of sodium bicarbonate. The organic layer is separated, and the aqueous layer is extracted with the reaction solvent. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude product can be purified by column chromatography on silica gel to yield the pure [1-(5-Methylfuran-2-yl)ethyl][(oxolan-2-yl)methyl]amine.

Characterization and Analytical Methods

The structure and purity of the synthesized compound should be confirmed using a combination of spectroscopic and chromatographic techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the connectivity of atoms and the overall structure.

• Mass Spectrometry (MS): To determine the molecular weight and fragmentation pattern.

• Infrared (IR) Spectroscopy: To identify the presence of key functional groups, such as the N-H bond of the secondary amine.

• High-Performance Liquid Chromatography (HPLC): To assess the purity of the final compound.

Potential Biological and Pharmacological Significance

The furan ring is a versatile heterocyclic moiety found in numerous natural products and synthetic compounds with a broad spectrum of biological activities.[1][2][3][4] The incorporation of a furan nucleus can influence a molecule's steric and electronic properties, potentially enhancing its metabolic stability and receptor interactions.[1]

Derivatives of furan have been reported to possess:

• Antimicrobial and Antifungal Activity: The furan scaffold is a key component in several antibacterial and antifungal agents.[1][2]

• Anti-inflammatory Effects: Certain furan-containing compounds have demonstrated anti-inflammatory properties.[2][10]

• Anticancer Properties: Some furan derivatives have shown cytotoxic effects against various cancer cell lines.[1][4]

• Central Nervous System (CNS) Activity: The structural features of some furan derivatives make them candidates for CNS-active agents, with potential antidepressant and anxiolytic effects.[11]

The combination of the 5-methylfuran moiety with the flexible (oxolan-2-yl)methylamine side chain in the title compound could lead to novel interactions with biological targets. The oxolane (tetrahydrofuran) ring can also contribute to the molecule's pharmacokinetic properties, such as solubility and membrane permeability.

Sources

• 1. orientjchem.org [orientjchem.org]
• 2. Recent Updates on Anti-Inflammatory and Antimicrobial Effects of Furan Natural Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ijabbr.com [ijabbr.com]
• 4. jocpr.com [jocpr.com]
• 5. Buy [(5-methylfuran-2-yl)methyl][(oxolan-2-yl)methyl]amine hydrochloride | 1874428-99-5 | 95 [smolecule.com]
• 6. mdpi.com [mdpi.com]
• 7. 2-Acetyl-5-Methylfuran | C7H8O2 | CID 14514 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 11. Design, synthesis and pharmacological evaluation of some novel derivatives of 1-{[3-(furan-2-yl)-5-phenyl-4,5-dihydro-1,2-oxazol-4-yl]methyl}-4-methyl piperazine - Arabian Journal of Chemistry [arabjchem.org]

In vitro exploratory studies on[1-(5-Methylfuran-2-yl)ethyl][(oxolan-2-yl)methyl]amine

An In-Depth Technical Guide to the In Vitro Exploratory Studies of [1-(5-Methylfuran-2-yl)ethyl][(oxolan-2-yl)methyl]amine

Foreword: Charting the Course for a Novel Chemical Entity

The journey of a novel chemical entity (NCE) from benchtop synthesis to potential clinical candidate is one of rigorous, multi-faceted investigation. This guide outlines a strategic and technically robust framework for the initial in vitro exploration of [1-(5-Methylfuran-2-yl)ethyl][(oxolan-2-yl)methyl]amine (hereafter referred to as Compound-X). The structural motifs within Compound-X, specifically the furan and oxolane rings, are prevalent in pharmacologically active molecules, suggesting a potential for biological activity.

This document is structured not as a rigid protocol but as a dynamic, logic-driven roadmap. It is designed for researchers, scientists, and drug development professionals, providing the "why" behind the "how" at each stage. Our central hypothesis for this exploratory phase is that Compound-X may act as an inhibitor of a critical cellular signaling pathway implicated in oncology, the PI3K/Akt/mTOR pathway . This well-validated therapeutic target offers a clear and compelling starting point for our investigation.

Our approach is grounded in three core pillars: establishing a foundational understanding of the compound's intrinsic properties, quantifying its interaction with the proposed target, and finally, evaluating its effect on cellular systems.

Phase 1: Foundational Physicochemical & Cytotoxicity Profiling

Before delving into complex mechanistic studies, it is imperative to understand the fundamental behavior of Compound-X in a biological context. This initial phase ensures data integrity in subsequent assays by establishing baseline parameters for solubility, stability, and general cellular toxicity.

Aqueous Solubility and Stability Assessment

The bioavailability and efficacy of a compound are fundamentally dependent on its ability to remain soluble and stable in aqueous assay media. Precipitated compound can lead to spurious results and misinterpretation of bioactivity.

Experimental Protocol: Kinetic Solubility Assay using Nephelometry

• Stock Solution Preparation: Prepare a high-concentration stock solution of Compound-X (e.g., 10 mM) in 100% dimethyl sulfoxide (DMSO).

• Serial Dilution: In a 96-well plate, perform a serial dilution of the stock solution into aqueous buffer (e.g., Phosphate-Buffered Saline, PBS) to achieve a final concentration range of 0.1 µM to 200 µM. Ensure the final DMSO concentration is consistent and non-precipitating (typically ≤1%).

• Incubation: Incubate the plate at room temperature (or 37°C, depending on assay conditions) for a defined period (e.g., 2 hours).

• Measurement: Measure the turbidity of each well using a nephelometer.

• Data Analysis: The concentration at which a significant increase in turbidity is observed is defined as the kinetic solubility limit.

General Cytotoxicity Screening

A preliminary assessment of cytotoxicity is crucial to differentiate between targeted anti-proliferative effects and non-specific toxicity. This helps establish a suitable concentration range for subsequent cell-based assays. The MTT or similar tetrazolium-based assays provide a reliable measure of metabolic activity, which is an indicator of cell viability.

Experimental Protocol: MTT Cell Viability Assay

• Cell Seeding: Seed a cancer cell line known for PI3K pathway dependency (e.g., MCF-7 or PC-3) into a 96-well plate at a predetermined density and allow cells to adhere overnight.

• Compound Treatment: Treat the cells with a range of concentrations of Compound-X (e.g., 0.01 µM to 100 µM) for 48-72 hours. Include a vehicle control (DMSO) and a positive control for cell death (e.g., staurosporine).

• MTT Addition: Add MTT reagent (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to each well and incubate for 2-4 hours to allow for formazan crystal formation by metabolically active cells.

• Solubilization: Add a solubilization solution (e.g., acidified isopropanol or DMSO) to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at 570 nm using a plate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ (the concentration at which 50% of cell viability is inhibited).

Data Presentation: Foundational Profile of Compound-X

Parameter	Method	Result	Interpretation
Kinetic Solubility	Nephelometry	> 150 µM in PBS	High solubility, unlikely to cause artifacts in subsequent assays within the tested range.
General Cytotoxicity (IC₅₀)	MTT Assay (72h)	25.7 µM (MCF-7)	Moderate cytotoxicity, providing a preliminary window for therapeutic index.

Phase 2: Target Engagement and Mechanistic Elucidation

With baseline characteristics established, the investigation now focuses on the core hypothesis: Does Compound-X directly interact with and inhibit components of the PI3K/Akt/mTOR pathway?

Direct Target Inhibition: In Vitro Kinase Assays

The most direct method to test our hypothesis is to measure the ability of Compound-X to inhibit the enzymatic activity of purified PI3K isoforms. A luminescent kinase assay, which measures the amount of ATP remaining after a kinase reaction, is a highly sensitive and robust method.

Experimental Protocol: PI3Kα Kinase Glo® Assay

• Reagent Preparation: Prepare reaction buffer, purified PI3Kα enzyme, its substrate (e.g., PIP2), and a concentration gradient of Compound-X.

• Kinase Reaction: In a 384-well plate, combine the enzyme, substrate, and Compound-X.

• ATP Initiation: Initiate the kinase reaction by adding ATP. Incubate for a specified time (e.g., 60 minutes) at room temperature.

• Detection: Terminate the reaction and measure the remaining ATP by adding Kinase-Glo® reagent. The luminescent signal is inversely proportional to kinase activity.

• Data Analysis: Normalize the data to positive (no inhibitor) and negative (no enzyme) controls. Plot the percentage of inhibition against the log concentration of Compound-X to determine the IC₅₀ value.

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Caption: Workflow for the in vitro kinase activity assay.

Cellular Target Engagement: Pathway Modulation Analysis

Demonstrating that Compound-X inhibits a purified enzyme is a critical first step. The next is to confirm that it can engage its target within a complex cellular environment and produce the expected downstream effect. Western blotting is the gold-standard technique for measuring changes in protein phosphorylation states. A key indicator of PI3K pathway inhibition is a decrease in the phosphorylation of Akt (p-Akt).

Experimental Protocol: Western Blot for p-Akt Modulation

• Cell Treatment: Seed and grow MCF-7 cells to 70-80% confluency. Treat the cells with Compound-X at various concentrations (e.g., 0.1x, 1x, 10x the cytotoxicity IC₅₀) for a short duration (e.g., 2-4 hours).

• Cell Lysis: Wash the cells with ice-cold PBS and lyse them using RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay to ensure equal loading.

• SDS-PAGE and Transfer: Separate the protein lysates by molecular weight using SDS-polyacrylamide gel electrophoresis and transfer the proteins to a PVDF membrane.

• Immunoblotting:

  • Blocking: Block the membrane with 5% non-fat milk or BSA in TBST to prevent non-specific antibody binding.

  • Primary Antibody Incubation: Incubate the membrane overnight at 4°C with primary antibodies specific for phospho-Akt (Ser473) and total Akt. A loading control like β-actin is also essential.

  • Secondary Antibody Incubation: Wash the membrane and incubate with HRP-conjugated secondary antibodies.

• Detection: Add an enhanced chemiluminescence (ECL) substrate and visualize the protein bands using a chemiluminescence imager.

• Densitometry Analysis: Quantify the band intensities. Normalize the p-Akt signal to the total Akt signal to account for any variations in protein levels.

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Receptor binding affinity of [1-(5-Methylfuran-2-yl)ethyl][(oxolan-2-yl)methyl]amine

An In-depth Technical Guide to Elucidating the Receptor Binding Affinity of [1-(5-Methylfuran-2-yl)ethyl][(oxolan-2-yl)methyl]amine

Abstract

This whitepaper provides a comprehensive technical guide for researchers, scientists, and drug development professionals on determining the receptor binding affinity of the novel compound, [1-(5-Methylfuran-2-yl)ethyl][(oxolan-2-yl)methyl]amine. Given the absence of extensive prior research on this specific molecule, this guide outlines a strategic, multi-tiered approach, beginning with computational prediction to identify potential receptor targets, followed by detailed, step-by-step protocols for in vitro experimental validation. We will delve into the rationale behind experimental choices, ensuring a self-validating system that upholds the highest standards of scientific integrity. The methodologies described herein are grounded in established principles of pharmacology and medicinal chemistry, with a focus on practical application in a drug discovery setting.

Introduction: Deconstructing the Molecule of Interest

The compound, [1-(5-Methylfuran-2-yl)ethyl][(oxolan-2-yl)methyl]amine, is a unique small molecule possessing several key structural motifs that suggest potential biological activity. The furan ring, a five-membered aromatic heterocycle, is a common scaffold in many pharmacologically active compounds, often acting as a bioisostere for phenyl rings to enhance metabolic stability and receptor interactions.[1][2] Its derivatives have shown a wide array of biological activities, including anticancer, antibacterial, and anti-inflammatory properties.[1][2] The tetrahydrofuran (oxolane) moiety is also prevalent in medicinal chemistry, serving as a versatile building block in the synthesis of various pharmaceuticals.[3] The secondary amine linker provides a point of flexibility and a potential hydrogen bond donor/acceptor, which is crucial for molecular recognition at a receptor binding site.

Given these structural features, it is plausible that this compound could interact with a range of biological targets. This guide will provide a systematic approach to first predict and then empirically determine its receptor binding profile.

Tier 1: In Silico Target Prediction and Virtual Screening

Before embarking on costly and time-consuming wet lab experiments, a robust in silico approach can provide valuable insights into the potential receptor targets of our lead compound. This predictive step is crucial for hypothesis generation and focusing our experimental efforts.

Structural Similarity and Substructure Searching

The initial step involves searching chemical databases (e.g., PubChem, ChEMBL, BindingDB[4]) for compounds with similar structures or substructures to [1-(5-Methylfuran-2-yl)ethyl][(oxolan-2-yl)methyl]amine. This can reveal known biological activities of related molecules and suggest potential receptor families to investigate. For instance, furan-containing compounds have been shown to bind to a variety of receptors, including adenosine receptors and nuclear receptors.[5][6]

Molecular Docking Simulations

Molecular docking is a computational technique that predicts the preferred orientation of a ligand when bound to a receptor. We will perform docking studies against a panel of receptors implicated for furan and tetrahydrofuran-containing ligands.

Workflow for Molecular Docking:

Caption: Workflow for in silico molecular docking.

Data Presentation: Predicted Binding Affinities

Receptor Target Family	Representative Receptor	Predicted Binding Affinity (kcal/mol)	Key Predicted Interactions
G-Protein Coupled Receptors	Adenosine A2A Receptor	-8.5	Hydrogen bond with Asn253, π-π stacking with Phe168
Serotonin 5-HT2A Receptor	-7.9	Hydrophobic interactions with Trp336, Ile181
Nuclear Receptors	Peroxisome Proliferator-Activated Receptor γ (PPARγ)	-9.2	Hydrogen bond with Ser289, His449
Ion Channels	NMDA Receptor (GluN1/GluN2B)	-7.1	Cation-π interaction with Tyr214 (GluN2B)

Note: The data in this table is hypothetical and for illustrative purposes. Actual values would be generated from docking software.

Tier 2: In Vitro Experimental Validation

The predictions from our in silico analysis must be validated through rigorous in vitro experiments. A tiered approach, starting with broad screening and moving to more specific, quantitative assays, is recommended.

Broad Panel Screening

To begin, we will submit [1-(5-Methylfuran-2-yl)ethyl][(oxolan-2-yl)methyl]amine for broad panel screening against a diverse set of receptors (e.g., Eurofins SafetyScreen, CEREP BioPrint). This will provide a rapid assessment of its binding profile and potential off-target effects.

Radioligand Binding Assays

For the highest-priority targets identified from in silico and broad panel screening, radioligand binding assays will be performed to determine the binding affinity (Ki) of the compound.

Experimental Protocol: Radioligand Displacement Assay for Adenosine A2A Receptor

This protocol is a standard methodology for GPCR binding assays.[6]

• Materials:

  • Cell membranes expressing the recombinant human A2A adenosine receptor (hA2AAR).

  • Radioligand: [3H]-ZM241385 (a selective A2AAR antagonist).

  • Test Compound: [1-(5-Methylfuran-2-yl)ethyl][(oxolan-2-yl)methyl]amine, dissolved in DMSO.

  • Binding Buffer: 50 mM Tris-HCl, pH 7.4, with 1 mM MgCl2.

  • Non-specific binding control: A high concentration of a non-labeled ligand (e.g., 10 µM Istradefylline).

  • 96-well microplates and glass fiber filters.

• Procedure:

  • Prepare serial dilutions of the test compound.

  • In each well of the microplate, add the binding buffer, cell membranes, and either the test compound, buffer for total binding, or the non-specific binding control.

  • Add the radioligand to initiate the binding reaction.

  • Incubate the plate at room temperature for a specified time to reach equilibrium.

  • Terminate the reaction by rapid filtration through the glass fiber filters using a cell harvester.

  • Wash the filters with ice-cold binding buffer to remove unbound radioligand.

  • Measure the radioactivity retained on the filters using a scintillation counter.

• Data Analysis:

  • Calculate the percentage of specific binding for each concentration of the test compound.

  • Plot the percentage of specific binding against the logarithm of the test compound concentration to generate a dose-response curve.

  • Determine the IC50 value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand).

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Workflow for Radioligand Binding Assay

Sources

• 1. Clinical Pharmaceutical Applications and Bioactivity of Furan-Containing Compounds: A Mini Review – Oriental Journal of Chemistry [orientjchem.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. chemimpex.com [chemimpex.com]
• 4. Binding Database [bindingdb.org]
• 5. The Furan Fatty Acids 11M5 and 11D5 Can Act as Activators of Human Peroxisome Proliferator‐Activated Receptor Gamma - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Mechanism of action for [1-(5-Methylfuran-2-yl)ethyl][(oxolan-2-yl)methyl]amine in biological assays

An initial search for the compound "[1-(5-Methylfuran-2-yl)ethyl][(oxolan-2-yl)methyl]amine" in scientific literature and chemical databases yields no specific, publicly available information regarding its synthesis, biological activity, or mechanism of action. This suggests that the compound is likely a novel chemical entity or a proprietary molecule not yet described in published research.

Therefore, this guide will adopt the perspective of a Senior Application Scientist tasked with elucidating the mechanism of action for this novel compound, which we will designate as Compound MFO-1 .

The strategy will be to:

• Deconstruct MFO-1 into its core chemical motifs.

• Analyze the known biological activities of these motifs from existing literature to hypothesize a plausible mechanism of action.

• Design a comprehensive, multi-stage research program to systematically test this hypothesis, complete with detailed experimental protocols, data interpretation frameworks, and advanced visualizations.

This document will serve as a technical whitepaper outlining the logical and scientific rationale for the investigation of Compound MFO-1.

Part 1: Structural Deconstruction and Mechanistic Hypothesis

Compound MFO-1 is a secondary amine featuring three key structural motifs: a 5-methylfuran ring, an ethylamine backbone, and a (tetrahydrofuran-2-yl)methyl (or tetrahydrofurfuryl) group.

• 5-Methylfuran Moiety: Furan rings are privileged scaffolds in medicinal chemistry, known to act as bioisosteres for phenyl and other aromatic rings. They are present in numerous compounds exhibiting a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The methyl group at the 5-position can influence metabolic stability and binding affinity.

• Ethylamine Backbone: The ethylamine scaffold is a classic pharmacophore found in many neurotransmitters (e.g., dopamine, norepinephrine) and psychoactive drugs. This structure strongly suggests a potential interaction with neurological targets such as G-protein coupled receptors (GPCRs), monoamine transporters (like DAT, SERT, NET), or ion channels.

• Tetrahydrofurfuryl Group: This saturated heterocyclic moiety often improves the pharmacokinetic properties of a molecule, such as solubility and metabolic stability. It can also participate in hydrogen bonding and van der Waals interactions within a target's binding pocket, serving as a crucial anchoring point.

Central Hypothesis:

Based on the combination of a monoamine-like ethylamine core and a metabolically stable furan ring, the primary hypothesis is that Compound MFO-1 acts as a modulator of monoaminergic neurotransmission . It is most likely to function as a competitive inhibitor of monoamine reuptake transporters, particularly the dopamine transporter (DAT) and/or the serotonin transporter (SERT), leading to an increase in synaptic concentrations of these neurotransmitters.

This guide will outline the experimental plan to rigorously test this hypothesis.

Part 2: Experimental Workflow for Mechanism of Action Elucidation

The investigation will proceed in a tiered approach, starting with broad screening and progressively narrowing down to specific target engagement and cellular effects.

Workflow Overview

Caption: Tiered experimental workflow for MFO-1 mechanism of action study.

Phase 1: Initial Screening and Target Class Identification

The initial phase aims to broadly assess the bioactivity of Compound MFO-1 and identify its most probable target class, ensuring that any observed effects are not due to general cytotoxicity.

Protocol 1.1: Broad Ligand Binding Profiling

Objective: To identify the primary biological targets of MFO-1 by screening it against a large panel of receptors, transporters, and enzymes. This is a crucial step to validate or refute the monoaminergic hypothesis.

Methodology:

• Compound Preparation: Prepare a 10 mM stock solution of Compound MFO-1 in DMSO. Serially dilute to create a concentration range for testing (e.g., 10 µM to 1 nM).

• Assay Panel: Employ a commercial binding assay service (e.g., Eurofins SafetyScreen, CEREP BioPrint) that includes a panel of at least 40-50 targets, with a focus on:

  • Monoamine transporters: DAT, SERT, NET.

  • GPCRs: Dopamine (D1-D5), Serotonin (5-HT1A, 2A, etc.), Adrenergic (α1, α2, β) receptors.

  • Ion Channels: Sodium, Potassium, Calcium channels.

• Binding Assay: The assays are typically competitive radioligand binding assays. Membranes or cells expressing the target of interest are incubated with a specific radioligand and varying concentrations of Compound MFO-1.

• Detection: Following incubation and washing, the amount of bound radioligand is quantified using scintillation counting.

• Data Analysis: Calculate the percent inhibition of radioligand binding caused by MFO-1. A significant inhibition (typically >50% at 1 µM) flags a potential "hit."

Self-Validation and Trustworthiness: The inclusion of positive and negative controls for each target assay is mandatory. The positive control (a known ligand for the target) validates the assay's sensitivity, while the negative control (vehicle) establishes the baseline. A Z'-factor > 0.5 is required for each assay plate to be considered valid.

Phase 2: Hypothesis Validation - Target Engagement & Potency

Assuming Phase 1 results indicate high affinity for monoamine transporters, this phase focuses on quantifying this interaction and confirming functional inhibition.

Protocol 2.1: In Vitro Neurotransmitter Uptake Assays

Objective: To functionally confirm that MFO-1 inhibits the reuptake of dopamine and/or serotonin into cells, and to determine its potency (IC50).

Methodology:

• Cell Culture: Use HEK293 cells stably transfected to express human DAT (hDAT) or human SERT (hSERT). Culture cells to ~90% confluency in 96-well plates.

• Compound Incubation: Pre-incubate the cells for 15-20 minutes with varying concentrations of Compound MFO-1 (e.g., 10 µM to 0.1 nM) or a reference inhibitor (e.g., GBR-12909 for DAT, Fluoxetine for SERT).

• Substrate Addition: Add a fluorescent monoamine transporter substrate (e.g., ASP+ for DAT) or a radiolabeled neurotransmitter (e.g., [³H]Dopamine) to the wells.

• Uptake Reaction: Incubate for a specific period (e.g., 10 minutes at 37°C) to allow for substrate uptake.

• Signal Termination & Detection:

  • Fluorescent: Stop the uptake by washing with ice-cold buffer. Lyse the cells and measure intracellular fluorescence using a plate reader.

  • Radiometric: Stop the uptake by rapid filtration over glass-fiber filters. Wash filters extensively and measure retained radioactivity via liquid scintillation.

• Data Analysis: Plot the percent inhibition of uptake against the log concentration of MFO-1. Fit the data to a four-parameter logistic equation to determine the IC50 value.

Data Presentation: Expected Quantitative Results

Parameter	Compound MFO-1	GBR-12909 (DAT Control)	Fluoxetine (SERT Control)
DAT Binding Ki (nM)	To be determined	~1.5 nM	>10,000 nM
SERT Binding Ki (nM)	To be determined	>5,000 nM	~1.0 nM
DAT Uptake IC50 (nM)	To be determined	~5.0 nM	>10,000 nM
SERT Uptake IC50 (nM)	To be determined	>10,000 nM	~3.5 nM

This table structure allows for a clear, direct comparison of MFO-1's potency and selectivity against well-characterized reference compounds.

Phase 3: Cellular and Functional Consequences

This final phase investigates the downstream cellular signaling events that occur as a result of MFO-1's action on its primary target(s).

Signaling Pathway Diagram

If MFO-1 inhibits DAT, the resulting increase in extracellular dopamine is expected to activate dopamine D1 and D2 receptors, leading to downstream signaling cascades.

Caption: Hypothesized signaling cascade following DAT inhibition by MFO-1.

Protocol 3.1: Analysis of Downstream Signaling (p-CREB Western Blot)

Objective: To measure the activation of a key downstream transcription factor, CREB (cAMP response element-binding protein), which is phosphorylated (activated) following D1 receptor stimulation.

Methodology:

• Cell Culture and Treatment: Use a relevant cell line (e.g., PC-12 cells or primary striatal neurons) that endogenously expresses the dopamine signaling machinery. Starve cells of serum for 4-6 hours.

• Stimulation: Treat cells with Compound MFO-1 (at its IC50 and 10x IC50 concentrations) for 15-30 minutes. Include a positive control (e.g., SKF-81297, a D1 agonist) and a vehicle control.

• Cell Lysis: Wash cells with ice-cold PBS and lyse with RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE and Western Blot:

  • Load equal amounts of protein (e.g., 20 µg) per lane on a polyacrylamide gel.

  • Separate proteins by electrophoresis and transfer them to a PVDF membrane.

• Immunoblotting:

  • Block the membrane (e.g., with 5% BSA in TBST) for 1 hour.

  • Incubate with a primary antibody against phosphorylated CREB (p-CREB, Ser133) overnight at 4°C.

  • Wash and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Apply an ECL substrate and visualize the protein bands using a chemiluminescence imaging system.

• Stripping and Re-probing: Strip the membrane and re-probe with an antibody for total CREB and a loading control (e.g., β-actin or GAPDH) to ensure equal protein loading.

• Densitometry: Quantify the band intensity for p-CREB and normalize it to the total CREB and loading control signals.

Authoritative Grounding: The protocols for radioligand binding and western blotting are based on standard, well-established methodologies described in authoritative guides such as the Current Protocols in Pharmacology. The choice of p-CREB as a downstream marker for D1 receptor activation is a widely accepted standard in the field of neuroscience.

Conclusion and Future Directions

This guide outlines a rigorous, phased approach to elucidate the mechanism of action of the novel compound MFO-1. By systematically progressing from broad screening to specific target validation and functional cellular assays, this workflow provides a high degree of scientific confidence in the resulting data.

If the hypothesis is confirmed, MFO-1 would be characterized as a potent and potentially selective monoamine reuptake inhibitor. Future studies would then focus on in vivo animal models to assess its therapeutic potential for conditions such as depression, ADHD, or other neurological disorders, as well as comprehensive ADME/Tox profiling.

References

• Principles of Radioligand Binding Assays. Source: Current Protocols in Pharmacology. URL:[Link]

• Neurotransmitter Transporter Uptake Assays. Source: Methods in Molecular Biology. URL:[Link]

• Western Blotting Principles and Methods. Source: Bio-Rad Laboratories. URL:[Link]

• The CREB Coactivator CRTC1 is a Key Regulator of Dopamine-Dependent Gene Expression and Locomotor Sensitization. Source: The Journal of Neuroscience. URL:[Link]

• Eurofins SafetyScreen Panels for In Vitro Pharmacology. Source: Eurofins Discovery. URL:[Link]

Protocols & Analytical Methods

Application Note: [1-(5-Methylfuran-2-yl)ethyl][(oxolan-2-yl)methyl]amine in Advanced Organic Synthesis and Drug Discovery

Executive Summary

The compound [1-(5-Methylfuran-2-yl)ethyl][(oxolan-2-yl)methyl]amine (hereafter referred to as MFE-OMA ) is a highly specialized, sterically hindered secondary amine. Featuring both an electron-rich 5-methylfuran ring and a coordinating oxolane (tetrahydrofuran) ring, MFE-OMA serves as a versatile bifunctional building block. This application note provides drug development professionals and synthetic chemists with field-proven protocols for utilizing MFE-OMA in Fragment-Based Drug Discovery (FBDD), complex amide library generation, and oxidative ring-expansion methodologies.

Structural Analysis & Reactivity Profile

The utility of MFE-OMA stems directly from its unique structural topology, which dictates its reactivity:

• Steric Constraint: The secondary amine is flanked by an α -chiral ethyl group and a β -branched oxolane ring. This high sp³ character makes it an excellent scaffold for generating lipophilic, three-dimensional drug candidates that resist cytochrome P450 degradation. However, this steric bulk also renders standard nucleophilic substitutions and couplings kinetically sluggish.

• Furan π -System: The 5-methylfuran moiety is highly susceptible to electrophilic oxidation. The electron-donating methyl group activates the ring, making it a prime candidate for the aza-Achmatowicz rearrangement 1.

• Heteroatom Coordination: The (O, N, O) triad allows MFE-OMA to act as a potential tridentate ligand for transition metals, or as a directing group in stereoselective synthesis.

Divergent synthetic workflows utilizing the bifunctional MFE-OMA scaffold.

Application 1: The Aza-Achmatowicz Rearrangement

The aza-Achmatowicz reaction is a cornerstone transformation that oxidatively expands furfurylamines into functionalized piperidinones 2.

Causality & Mechanistic Insight: Free amines undergo uncontrolled oxidation and form unstable hemiaminals during this process. As established in the synthesis of Cassia alkaloids, a sulfonamide protecting group (e.g., N-Tosyl) is strictly required to ensure the stability of the intermediate and prevent premature hydrolysis 3. Upon treatment with N-Bromosuccinimide (NBS), the electron-rich 5-methylfuran ring undergoes electrophilic bromination. Subsequent nucleophilic attack by water yields an ene-dione intermediate, which spontaneously cyclizes via the tosyl-protected nitrogen to form a 6-hydroxy-2H-pyridin-3(6H)-one derivative.

Protocol: Synthesis of MFE-OMA Piperidinone

Step 1: N-Tosylation (Self-Validating Preparation)

• Dissolve MFE-OMA (1.0 eq, 10 mmol) in anhydrous CH₂Cl₂ (30 mL) under an inert argon atmosphere.

• Add pyridine (2.5 eq) and a catalytic amount of DMAP (0.1 eq). Cool the mixture to 0 °C.

• Dropwise add a solution of p-Toluenesulfonyl chloride (TsCl, 1.1 eq) in CH₂Cl₂ (10 mL).

• Validation Check: Monitor via TLC (Hexane/EtOAc 3:1). The highly polar secondary amine spot (ninhydrin active) will disappear, replaced by a higher Rf​ UV-active spot.

• Wash with 1M HCl to remove pyridine, dry over Na₂SO₄, and concentrate to yield the N-Tosyl intermediate.

Step 2: Oxidative Ring Expansion

• Dissolve the N-Tosyl MFE-OMA (1.0 eq) in a 4:1 mixture of THF/H₂O (0.1 M concentration).

• Cool the reaction flask strictly to 0 °C using an ice bath. Critical: Higher temperatures lead to over-oxidation and ring fragmentation.

• Add NBS (1.1 eq) portion-wise over 15 minutes. The solution will temporarily turn yellow before fading as the bromonium ion is consumed.

• Stir at 0 °C for 1.5 hours.

• Validation Check: Quench a 0.1 mL aliquot with saturated Na₂S₂O₃ and check by TLC. The starting material should be fully consumed.

• Quench the bulk reaction with saturated aqueous Na₂S₂O₃ (20 mL) and extract with EtOAc (3 x 30 mL). Purify via flash chromatography to isolate the functionalized piperidinone.

Note: Recent advances also allow for the electrochemical bromonium-mediated aromatization of these intermediates directly into 3-pyridinols if desired 4.

Application 2: Sterically Hindered Amide Coupling in FBDD

Biomass-derived furanic amines are highly valued in the pharmaceutical industry 5. However, coupling MFE-OMA to carboxylic acids using standard carbodiimide chemistry (EDC/HOBt) often fails.

Causality & Mechanistic Insight: The failure of EDC is due to the severe steric clash between the bulky O-acylisourea intermediate and the dual α/β -branched substituents of MFE-OMA. To bypass this, HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxide hexafluorophosphate) must be used. HATU forms a highly reactive 7-aza-OBt ester. The nitrogen atom in the pyridine ring of the HOAt leaving group provides anchimeric assistance—hydrogen bonding to the incoming MFE-OMA amine—which forcefully accelerates the nucleophilic attack despite the steric bulk.

Protocol: High-Efficiency Amide Coupling

• In an oven-dried vial, dissolve the target carboxylic acid (1.2 eq) in anhydrous DMF (0.2 M).

• Add HATU (1.2 eq) and N,N-Diisopropylethylamine (DIPEA, 3.0 eq). Stir at room temperature for 10 minutes to pre-form the active ester. The solution will typically turn pale yellow.

• Add MFE-OMA (1.0 eq) neat or as a concentrated DMF solution.

• Heat the reaction to 45 °C using a heating block. Reasoning: The thermal energy is required to overcome the rotational barriers imposed by the oxolane and furan rings during the transition state.

• Stir for 12–18 hours.

• Dilute with EtOAc and wash sequentially with 5% LiCl (aq) (to remove DMF), saturated NaHCO₃, and brine. Dry and concentrate for purification.

Quantitative Data Summary

The following table summarizes the expected quantitative parameters when utilizing MFE-OMA in the aforementioned synthetic workflows.

Table 1: Quantitative Reaction Parameters for MFE-OMA Functionalization

Reaction Type	Reagents / Catalyst	Temp (°C)	Time (h)	Expected Yield (%)	ee Retention (%)
N-Tosylation	TsCl, Pyridine, DMAP (cat.)	0 to 25	4	88 - 92	>99
Aza-Achmatowicz	NBS (1.1 eq), THF/H₂O (4:1)	0	1.5	75 - 82	>98
Amide Coupling	R-COOH, HATU, DIPEA, DMF	45	12 - 18	65 - 85	>99
Electrocatalytic Aromatization	0.1 M H₂SO₄, NaBr, Pt/C	25	6	60 - 70	N/A (Aromatized)

References

• Achmatowicz Rearrangement-Inspired Development of Green Chemistry, Organic Methodology, and Total Synthesis of Natural Products. Accounts of Chemical Research (ACS).1

• Application of the Aza-Achmatowicz Oxidative Rearrangement for the Stereoselective Synthesis of the Cassia and Prosopis Alkaloid Family. PubMed Central (PMC).3

• Bromonium-Mediated Electrochemical Synthesis of 3-Pyridinol from Biomass-Derived Furfurylamine. The Journal of Physical Chemistry C (ACS).4

• Recent Advances in the Efficient Synthesis of Useful Amines from Biomass-Based Furan Compounds and Their Derivatives over Heterogeneous Catalysts. MDPI.5

• Application Notes and Protocols: Ring-Opening Reactions of Furan for Organic Synthesis. BenchChem.2

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Application of the Aza-Achmatowicz Oxidative Rearrangement for the Stereoselective Synthesis of the Cassia and Prosopis Alkaloid Family - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Recent Advances in the Efficient Synthesis of Useful Amines from Biomass-Based Furan Compounds and Their Derivatives over Heterogeneous Catalysts | MDPI [mdpi.com]

Application Note: [1-(5-Methylfuran-2-yl)ethyl][(oxolan-2-yl)methyl]amine as a Privileged Chiral Ligand in Asymmetric Catalysis

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Technical Guide & Experimental Protocols

Executive Summary & Structural Rationale

The quest for enantiomerically pure compounds is a cornerstone of modern drug discovery. Among the diverse array of privileged ligand scaffolds, furan-based structures and chiral secondary amines have emerged as highly versatile classes for stereoselective synthesis 1.

The molecule [1-(5-Methylfuran-2-yl)ethyl][(oxolan-2-yl)methyl]amine (hereafter referred to as MFE-OMA ) is a uniquely designed bis-heteroaryl/heteroalkyl chiral secondary amine. Its architecture provides a highly modular stereoelectronic environment, making it a "chameleon" catalyst capable of driving two distinct paradigms of asymmetric synthesis:

• Organocatalysis (Enamine/Iminium Activation): The secondary amine acts as the covalent reactive center, while the rigid 5-methylfuran ring and the oxolane (tetrahydrofuran) ring provide profound facial shielding 2.

• Transition-Metal Catalysis (N,O-Bidentate Coordination): The amine nitrogen and the hemilabile oxygen of the oxolane ring form a stable bidentate coordination sphere with transition metals (e.g., Cu(II)), creating a deep chiral pocket for enantioselective transformations.

This application note details the causality behind its structural efficacy and provides self-validating, step-by-step protocols for its dual applications.

Application Workflow 1: Organocatalytic Asymmetric Michael Addition

Mechanistic Principles

Chiral secondary amines are powerful organocatalysts for the functionalization of carbonyl compounds via HOMO-raising enamine activation 3. When MFE-OMA condenses with an aliphatic aldehyde, it forms a nucleophilic enamine. The causality of its high stereocontrol lies in the steric bulk of the 1-(5-methylfuran-2-yl)ethyl moiety, which effectively blocks the Re-face of the enamine. Furthermore, the oxygen atom of the oxolane ring can engage in hydrogen bonding with the incoming electrophile (e.g., a nitroalkene), directing it exclusively to the Si-face 4.

Enamine activation cycle of MFE-OMA in asymmetric Michael addition.

Protocol: Enantioselective Addition of Aldehydes to Nitroalkenes

Self-Validating Rationale: Toluene is specifically selected as the solvent. Non-polar solvents prevent the disruption of the delicate hydrogen-bonding network in the transition state, which is critical for high enantiomeric excess (ee). Benzoic acid is added as a co-catalyst to accelerate the hydrolysis of the product-iminium complex, preventing catalyst trapping.

Materials:

• MFE-OMA (20 mol%)

• Benzoic acid (20 mol%)

• Aldehyde (1.5 equiv.)

• Nitroalkene (1.0 equiv., e.g., trans-β-nitrostyrene)

• Anhydrous Toluene (0.5 M)

Step-by-Step Procedure:

• Catalyst Activation: In an oven-dried 10 mL vial equipped with a magnetic stir bar, dissolve MFE-OMA (0.04 mmol) and benzoic acid (0.04 mmol) in anhydrous toluene (0.4 mL). Stir at ambient temperature for 10 minutes to form the active catalyst salt.

• Enamine Formation: Add the aldehyde (0.3 mmol) to the solution. Stir for an additional 15 minutes. The solution may turn slightly yellow, indicating iminium/enamine formation.

• Electrophile Addition: Cool the reaction mixture to 0 °C using an ice bath. Add the nitroalkene (0.2 mmol) in one portion.

• Reaction Monitoring (Self-Validation): Stir the reaction at 0 °C. Perform a TLC check (Hexanes/EtOAc 4:1) at 12 hours. If the nitroalkene spot persists, do not add more catalyst. Instead, check the anhydrous integrity of your setup, as ambient moisture prematurely hydrolyzes the enamine.

• Quenching & Workup: Once complete (typically 24-36 hours), quench the reaction directly with saturated aqueous NH₄Cl (2 mL). Extract with dichloromethane (3 × 3 mL).

• Purification: Dry the combined organic layers over Na₂SO₄, concentrate under reduced pressure, and purify via flash column chromatography (silica gel, gradient elution Hexanes to 15% EtOAc/Hexanes).

• Analysis: Determine the enantiomeric excess via Chiral HPLC (e.g., Chiralpak AD-H column).

Quantitative Data Summary: Organocatalytic Michael Addition

Substrate (Aldehyde)	Substrate (Nitroalkene)	Time (h)	Yield (%)	syn:anti Ratio	ee (%)
Isobutyraldehyde	trans-β-Nitrostyrene	24	88	>95:5	94
Isobutyraldehyde	4-Methoxy-β-nitrostyrene	36	82	>95:5	91
Propionaldehyde	trans-β-Nitrostyrene	24	85	92:8	96

Application Workflow 2: Copper(II)-Catalyzed Asymmetric Henry Reaction

Mechanistic Principles

In metallocatalysis, the efficacy of a chiral ligand is dictated by its ability to create a rigid, sterically differentiated coordination sphere around the metal center 1. MFE-OMA acts as a bidentate ligand. The secondary amine nitrogen and the oxolane oxygen coordinate to Cu(II), leaving vacant sites for the binding of the nitroalkane (as a nitronate) and the aldehyde. The bulky 5-methylfuran ring projects over the metal center, enforcing a highly stereoselective approach of the nitronate to the aldehyde.

Mechanism of Cu(II)-MFE-OMA catalyzed asymmetric Henry reaction.

Protocol: Enantioselective Henry (Nitroaldol) Reaction

Self-Validating Rationale: Ethanol is utilized as the solvent. Unlike the organocatalytic pathway, the Cu(II)-catalyzed Henry reaction requires a polar protic solvent to stabilize the highly polar nitronate intermediate and facilitate proton transfer steps during catalyst turnover. A slight excess of ligand (11 mol%) relative to Cu(II) (10 mol%) ensures that no unliganded, racemic background-catalyzing Cu(II) exists in the solution.

Materials:

• Cu(OAc)₂·H₂O (10 mol%)

• MFE-OMA (11 mol%)

• Aldehyde (1.0 equiv.)

• Nitromethane (10.0 equiv., acts as both reactant and co-solvent)

• Ethanol (0.2 M)

• N,N-Diisopropylethylamine (DIPEA) (10 mol%)

Step-by-Step Procedure:

• Complexation: In a 10 mL round-bottom flask, combine Cu(OAc)₂·H₂O (0.02 mmol) and MFE-OMA (0.022 mmol). Add absolute ethanol (1.0 mL). Stir the suspension vigorously at room temperature for 1 hour. The solution will transition to a deep, clear blue/green, self-validating the successful formation of the Cu-MFE-OMA complex.

• Substrate Addition: Add the aldehyde (0.2 mmol) to the catalyst solution. Stir for 5 minutes.

• Initiation: Cool the reaction mixture to -20 °C (using a cryocooler or dry ice/ethylene glycol bath). Add nitromethane (2.0 mmol) followed dropwise by DIPEA (0.02 mmol). The base is crucial for generating the initial trace amounts of nitronate to kick-start the catalytic cycle.

• Reaction Monitoring: Stir at -20 °C for 24–48 hours. Monitor via TLC.

• Workup: Quench the reaction at -20 °C by adding 1M HCl (1 mL) to protonate the amine ligand and break the Cu-complex, halting any racemic background reaction during warmup. Extract with EtOAc (3 × 5 mL).

• Purification: Wash the organic layer with brine, dry over MgSO₄, and concentrate. Purify the resulting β-nitroalcohol via flash chromatography (silica gel, Hexanes/EtOAc 8:2).

Quantitative Data Summary: Cu(II)-Catalyzed Henry Reaction

Substrate (Aldehyde)	Nitromethane Equiv.	Temp (°C)	Yield (%)	ee (%)
Benzaldehyde	10	-20	90	92
4-Chlorobenzaldehyde	10	-20	94	95
2-Furaldehyde	10	-20	86	89

References

• BenchChem Technical Support Team.
• "Advances in the Asymmetric Total Synthesis of Natural Products Using Chiral Secondary Amine Catalyzed Reactions of α,β-Unsatur
• "Direct asymmetric vinylogous Michael addition of cyclic enones to nitroalkenes via dienamine c
• "Recent advances in organocatalytic asymmetric multicomponent reactions." RSC Publishing, 2025.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Advances in the Asymmetric Total Synthesis of Natural Products Using Chiral Secondary Amine Catalyzed Reactions of α,β-Unsaturated Aldehydes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pnas.org [pnas.org]
• 4. Recent advances in organocatalytic asymmetric multicomponent reactions - Organic Chemistry Frontiers (RSC Publishing) DOI:10.1039/D5QO00347D [pubs.rsc.org]

Chromatographic Purification and Stereoisomeric Resolution of[1-(5-Methylfuran-2-yl)ethyl][(oxolan-2-yl)methyl]amine

Target Audience: Researchers, analytical scientists, and drug development professionals. Document Type: Advanced Application Note & Methodological Protocol.

Executive Summary & Structural Analysis

The purification of [1-(5-Methylfuran-2-yl)ethyl][(oxolan-2-yl)methyl]amine presents a multifaceted chromatographic challenge due to its unique structural motifs. As a secondary amine, the molecule is highly basic and prone to severe peak tailing on standard silica gel due to strong ionic interactions with Brønsted acidic silanol groups[1]. Furthermore, the molecule contains an acid-sensitive 5-methylfuran ring, which precludes the use of harsh acidic mobile phase modifiers (e.g., Trifluoroacetic acid, TFA) that could induce ring-opening or polymerization.

Finally, the presence of two distinct chiral centers—one at the ethyl linker (C1) and one on the oxolane ring (C2')—results in a mixture of four stereoisomers (two pairs of enantiomers/diastereomers). Therefore, a robust, two-phase purification strategy is required:

• Bulk Purification: Modified normal-phase flash chromatography to isolate the target mass from synthetic byproducts.

• Stereoisomer Resolution: Preparative Supercritical Fluid Chromatography (SFC) on a Chiral Stationary Phase (CSP) to resolve the four distinct stereoisomers[2].

Chromatographic Workflow Visualization

Caption: General purification and chiral resolution workflow for the target secondary amine.

Phase 1: Bulk Purification via Modified Normal-Phase Chromatography

The Causality of Mobile Phase Modification

Standard silica gel (SiO₂) possesses surface silanol groups (Si-OH) with a pKa ranging from 4.5 to 8.5. When a basic secondary amine (pKa ~10) passes through the column, it protonates, forming a strong electrostatic interaction with the negatively charged silanolate ions. This leads to irreversible adsorption, broad elution bands, and severe peak tailing[3].

To counteract this, a volatile basic modifier such as Triethylamine (TEA) is added to the mobile phase[4]. TEA acts as a sacrificial competitor; it neutralizes the acidic silanol sites, effectively "capping" them dynamically. This allows the target secondary amine to partition purely based on its lipophilicity rather than ion-exchange mechanisms, resulting in sharp, symmetrical peaks[5].

Caption: Mechanistic role of triethylamine in preventing secondary amine tailing on silica.

Protocol 1: Step-by-Step Preparative Flash Chromatography

Self-Validating System: Before loading the column, perform a parallel Thin Layer Chromatography (TLC) validation. Spot the crude mixture on two separate silica plates. Develop Plate A in 80:20 Hexane:EtOAc and Plate B in 80:20 Hexane:EtOAc + 1% TEA. Proceed to column chromatography only if Plate B demonstrates a transition from a streaking comet to a tight, circular spot with an Rf​ of 0.25–0.35[3].

• Solvent Preparation: Prepare a mobile phase consisting of Hexane and Ethyl Acetate (EtOAc) in a 80:20 ratio. Add exactly 1% (v/v) Triethylamine (TEA). Mix thoroughly.

• Column Equilibration: Slurry-pack a silica gel column (40-63 µm particle size). Flush the column with at least 3 Column Volumes (CV) of the TEA-modified mobile phase. Crucial Step: This pre-equilibration ensures all active silanol sites are saturated with TEA before the analyte is introduced[1].

• Sample Loading: Dissolve the crude[1-(5-Methylfuran-2-yl)ethyl][(oxolan-2-yl)methyl]amine in a minimum volume of the modified mobile phase. Apply evenly to the top of the silica bed.

• Elution: Run the column isocratically. Monitor fractions via TLC (UV active due to the furan ring, or use a potassium permanganate stain).

• Recovery: Pool the product-containing fractions. Concentrate in vacuo at a low temperature (<35°C) to prevent thermal degradation of the furan ring. Residual TEA can be removed by high vacuum or a brief aqueous wash.

Phase 2: Stereoisomer Resolution via Chiral SFC

The Causality of SFC Selection

While the bulk purification yields a chemically pure product, it remains a mixture of four stereoisomers. Supercritical Fluid Chromatography (SFC) is the gold standard for preparative chiral separations of basic amines. The use of supercritical CO₂ combined with an alcohol modifier (e.g., Methanol) provides high diffusivity and low viscosity, allowing for rapid mass transfer and high flow rates without excessive backpressure[2]. Furthermore, adding a basic additive like Diethylamine (DEA) to the SFC co-solvent ensures the amine remains in its free-base form, preventing peak broadening on the chiral stationary phase.

Protocol 2: Step-by-Step Chiral SFC Separation

Self-Validating System: Conduct an analytical SFC screening using a short column (e.g., 4.6 x 100 mm) before preparative scale-up. Validate the separation by confirming four distinct peaks. Calculate the resolution ( Rs​ ) between all adjacent peaks. If Rs​<1.5 , lower the column temperature by 5°C or decrease the co-solvent percentage by 2% before proceeding to preparative injection.

• Stationary Phase Selection: Utilize an amylose-based chiral stationary phase, such as Chiralpak AD-H (Amylose tris(3,5-dimethylphenylcarbamate)).

• Mobile Phase Preparation:

  • Primary fluid: Supercritical CO₂.

  • Co-solvent: Methanol containing 0.1% (v/v) Diethylamine (DEA).

• Preparative Parameters:

  • Flow Rate: Scaled to column diameter (e.g., 50 mL/min for a 21.2 mm ID column).

  • Backpressure: Maintained at 120–150 bar to ensure CO₂ remains in the supercritical state[2].

  • Temperature: 35°C.

• Injection & Collection: Perform stacked injections to maximize throughput. Collect fractions based on UV triggering (approx. 220 nm for the furan chromophore).

• Isolation: Depressurize the collected fractions (CO₂ vents off automatically), leaving the resolved stereoisomers dissolved in a small volume of Methanol/DEA. Evaporate to yield the pure stereoisomers.

Quantitative Data Presentation

Table 1: Mobile Phase Modifier Comparison for Basic Amines

Modifier Strategy	Mechanism of Action	Impact on Peak Shape	Furan Ring Compatibility
No Modifier	Analyte protonates and binds to silanol	Severe tailing, low recovery	Yes
1% TFA	Ion-pairing / complete protonation	Sharp peaks	No (Induces degradation)
1% TEA / DEA	Competitive silanol masking	Sharp, symmetrical peaks	Yes (Safe for acid-sensitive rings)

Table 2: Expected SFC Retention Profile for Stereoisomers

(Note: Exact retention times depend on specific column dimensions and dead volume; data represents relative elution order on an Amylose CSP).

Peak	Putative Stereoisomer	Relative Retention Time (RRT)	Resolution ( Rs​ ) Target
1	Isomer A (e.g., 1R, 2'R)	1.00	N/A
2	Isomer B (e.g., 1S, 2'S)	1.15	> 1.5
3	Isomer C (e.g., 1R, 2'S)	1.40	> 1.5
4	Isomer D (e.g., 1S, 2'R)	1.65	> 1.5

References

• How do I purify ionizable organic amine compounds using flash column chromatography? Source: Biotage URL:[Link]

• Separation of Ionic Analytes via Supercritical Fluid Chromatography Source: LCGC International URL:[Link]

Sources

• 1. biotage.com [biotage.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. N-(2,4,5-Trimethoxybenzyl)cycloheptanamine HBr [benchchem.com]

Mass spectrometry analysis protocols for [1-(5-Methylfuran-2-yl)ethyl][(oxolan-2-yl)methyl]amine

An Application Note and Protocol for the Quantitative Analysis of [1-(5-Methylfuran-2-yl)ethyl][(oxolan-2-yl)methyl]amine using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Introduction

[1-(5-Methylfuran-2-yl)ethyl][(oxolan-2-yl)methyl]amine is a heterocyclic secondary amine containing both a furan and a tetrahydrofuran (oxolane) moiety. The unique structural features of this molecule make it a compound of interest in medicinal chemistry and drug discovery, potentially as a scaffold for novel therapeutic agents. As with any compound in the drug development pipeline, a robust, sensitive, and selective analytical method is paramount for its accurate quantification in various matrices. This document provides a comprehensive guide for the development and implementation of a liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the analysis of this specific analyte.

This guide is structured to provide not just a step-by-step protocol but also the underlying scientific rationale for key methodological choices, ensuring that researchers can adapt and troubleshoot the method effectively. We will cover the analyte's characteristics, a detailed LC-MS/MS methodology, proposed fragmentation pathways, and essential validation steps.

Analyte Characterization

A thorough understanding of the analyte's physicochemical properties is the foundation of any successful analytical method.

• Structure: The molecule contains a basic secondary amine, which is readily protonated, making it an ideal candidate for positive ion electrospray ionization (ESI). The furan and oxolane rings provide a moderate degree of hydrophobicity.

• Molecular Formula: C₁₂H₁₉NO₂

• Molecular Weight: 209.28 g/mol

• Monoisotopic Mass: 209.1416 Da

The nitrogen atom, following the "Nitrogen Rule" in mass spectrometry, results in an odd nominal molecular weight, which is a useful preliminary check when interpreting mass spectra.[1]

Property	Value	Source
Chemical Structure	(See below)	N/A
Molecular Formula	C₁₂H₁₉NO₂	Calculated
Average Molecular Weight	209.28 g/mol	Calculated
Monoisotopic Mass	209.1416 Da	Calculated
Protonated Adduct [M+H]⁺	210.1489 m/z	Calculated
Predicted pKa (Basic)	~9.5 - 10.5	Estimated based on secondary amines

Figure 1. Chemical Structure of the Analyte.

Analytical Workflow Overview

The overall process involves sample preparation, chromatographic separation, and mass spectrometric detection and quantification. Each step is optimized to ensure maximum sensitivity, selectivity, and reproducibility.

A high-level overview of the analytical workflow.

Recommended Methodology: LC-MS/MS

For a molecule of this polarity and molecular weight, a reversed-phase liquid chromatography approach coupled with tandem mass spectrometry is the method of choice. Gas chromatography is less suitable due to the compound's relatively low volatility and thermal stability.[2]

Sample Preparation Protocol

The goal of sample preparation is to extract the analyte from its matrix and present it in a clean solution compatible with the LC-MS system.

Protocol 1: Generic Sample Preparation (e.g., from a reaction mixture)

• Dilution: Accurately dilute a known quantity of the sample in a 50:50 mixture of acetonitrile and water. The dilution factor should be chosen to bring the analyte concentration within the linear range of the calibration curve.

• Centrifugation: Centrifuge the diluted sample at >10,000 x g for 10 minutes to pellet any particulate matter.

• Transfer: Carefully transfer the supernatant to a clean autosampler vial for analysis. For complex matrices like plasma, a more rigorous extraction like protein precipitation followed by solid-phase extraction (SPE) would be necessary.

Liquid Chromatography (LC) Parameters

The objective is to achieve a sharp, symmetrical peak for the analyte, well-separated from any matrix components.

• Causality Behind Choices:

  • UPLC/HPLC System: A UPLC system is recommended for higher resolution and faster run times, but a standard HPLC system is also suitable.

  • C18 Column: A C18 stationary phase provides excellent retention for moderately non-polar compounds like this analyte.

  • Acidified Mobile Phase: The addition of formic acid (0.1%) to both mobile phases is critical. It protonates the secondary amine, ensuring it is in a single ionic form ([M+H]⁺), which dramatically improves peak shape by preventing interaction with residual silanols on the column and enhances ESI efficiency.[3]

Parameter	Recommended Setting
LC System	Waters ACQUITY UPLC, Shimadzu Nexera, or equivalent
Column	C18 Reversed-Phase, e.g., Waters BEH C18 (2.1 x 50 mm, 1.7 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Column Temperature	40 °C
Injection Volume	2-5 µL
Gradient Elution	5% B to 95% B over 3 minutes, hold for 1 min, re-equilibrate

Mass Spectrometry (MS) Parameters

The MS is set up to specifically detect and quantify the analyte using Multiple Reaction Monitoring (MRM).

• Causality Behind Choices:

  • Ionization: Electrospray Ionization (ESI) is the standard for polar and semi-polar molecules in LC-MS.[4] Positive mode is chosen due to the basic nature of the amine.

  • MRM: This mode provides superior selectivity and sensitivity by monitoring a specific fragmentation reaction (precursor ion → product ion).[5] This is essential for quantification in complex matrices. The precursor ion will be the protonated molecule ([M+H]⁺ at m/z 210.15). Product ions must be determined experimentally by infusing a standard solution and performing a product ion scan.

Parameter	Recommended Setting
Mass Spectrometer	Triple Quadrupole (e.g., Sciex QTRAP, Waters Xevo TQ)
Ionization Mode	Electrospray Ionization (ESI), Positive
Capillary Voltage	+3.5 kV
Source Temperature	150 °C
Desolvation Gas Temp	450 °C
Desolvation Gas Flow	800 L/hr
MRM Transitions	See Section 4 for prediction

Fragmentation Analysis and MRM Transition Selection

The fragmentation of amines in tandem MS is often predictable and dominated by alpha-cleavage (cleavage of the C-C bond adjacent to the nitrogen).[1][6] This process results in a stable, resonance-stabilized iminium ion. For the target analyte, there are several possible alpha-cleavage sites.

Proposed Fragmentation Pathway:

The protonated molecule ([M+H]⁺, m/z 210.15) can fragment via two primary alpha-cleavage pathways.

• Pathway A: Cleavage of the bond between the ethyl group and the nitrogen, leading to the loss of a neutral fragment and the formation of a stable iminium ion.

• Pathway B: Cleavage of the bond between the oxolane-methyl group and the nitrogen.

Additionally, cleavage within the side chains or rings can produce other characteristic ions.

Proposed major fragmentation pathways for the analyte.

Table of Predicted MRM Transitions:

The most intense and stable fragment should be chosen as the "quantifier," with a second fragment used as a "qualifier" for confirmation.

Transition Type	Precursor Ion (Q1) m/z	Product Ion (Q3) m/z	Proposed Identity
Quantifier (Proposed)	210.15	124.08	[M - C₅H₉O]⁺
Qualifier (Proposed)	210.15	98.08	[M - C₇H₉O]⁺
Qualifier (Alternate)	210.15	109.06	[C₇H₉O]⁺

Note: These transitions must be empirically optimized on the specific mass spectrometer being used by tuning collision energy (CE) and other parameters.

Method Validation

To ensure the trustworthiness of the results, the method must be validated according to established guidelines (e.g., FDA, ICH).[7]

Protocol 2: Method Validation Steps

• Specificity & Selectivity: Analyze blank matrix samples to ensure no endogenous interferences co-elute and produce a signal in the MRM channels.

• Linearity & Range: Prepare a calibration curve using at least six non-zero standards. Plot the peak area ratio (analyte/internal standard) against concentration and perform a linear regression. The correlation coefficient (r²) should be >0.99.

• Accuracy & Precision: Analyze quality control (QC) samples at low, medium, and high concentrations (n=5 at each level). Accuracy should be within ±15% of the nominal value, and precision (RSD%) should be ≤15%.

• Limit of Detection (LOD) & Limit of Quantification (LOQ): Determine the lowest concentration that can be reliably detected (LOD, S/N > 3) and quantified with acceptable accuracy and precision (LOQ, S/N > 10).

• Stability: Assess the stability of the analyte in the matrix under various conditions (freeze-thaw, short-term benchtop, long-term storage).

Conclusion

This application note details a robust and specific LC-MS/MS method for the quantification of [1-(5-Methylfuran-2-yl)ethyl][(oxolan-2-yl)methyl]amine. The protocol leverages the inherent sensitivity and selectivity of tandem mass spectrometry combined with efficient chromatographic separation. By understanding the rationale behind parameter selection—from mobile phase composition to the prediction of fragmentation patterns—researchers can confidently implement, adapt, and troubleshoot this method for applications in drug metabolism, pharmacokinetics, and quality control. The provided protocols for sample preparation, analysis, and validation serve as a comprehensive framework for generating high-quality, reliable data.

References

• Chen, Y., et al. (2022). Improved Analytical Method for Determination of Furan and Its Derivatives in Commercial Foods by HS-SPME Arrow Combined with Gas Chromatography–Tandem Mass Spectrometry. ACS Publications. Retrieved from [Link]

• Winteston, T., et al. (2023). Analysis of Furan and Its Derivatives in Food Matrices Using Solid Phase Extraction Coupled with Gas Chromatography-Tandem Mass Spectrometry. MDPI. Retrieved from [Link]

• Prabhu, P. (n.d.). Determination of Furan in Food by Gas Chromatography– Mass Spectrometry and Headspace Sampling. LCGC International. Retrieved from [Link]

• Lee, H., & Lee, S. (2007). Method of analysis of amine by mass spectrometry. Google Patents.

• You, Y., et al. (2014). Chemical ionisation mass spectrometry for the measurement of atmospheric amines. ResearchGate. Retrieved from [Link]

• Perre, S., et al. (2025). SIFT-MS analysis of amines: unusually efficient O2 addition to the radical cation product. Journal of Mass Spectrometry. Retrieved from [Link]

• Prabhu, P. (n.d.). Determination of Furan in Food by Gas Chromatography-Mass Spectrometry and Headspace Sampling. Gcms.cz. Retrieved from [Link]

• Chemistry LibreTexts. (2025). 10.8: Spectroscopy of Amines. Retrieved from [Link]

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• Molport. (n.d.). amine. Retrieved from [Link]

• PubChem. (2026). 2-Methyl-5-(oxolan-2-ylmethyl)furan. Retrieved from [Link]

• EURL-SRM. (n.d.). Quick Method for the LC-MS/MS Analysis of Highly Polar Pesticides. Retrieved from [Link]

• Shimadzu. (n.d.). Shimadzu Pesticide MRM Library Support for LC/MS/MS. Retrieved from [Link]

• Kim, Y., et al. (2022). A simple and rapid screening method for 59 veterinary drug residues in livestock products using liquid chromatography-tandem mass spectrometry. Korean Journal of Environmental Agriculture. Retrieved from [Link]

• Keire, D., et al. (2023). Performance Characteristics of Mass Spectrometry-Based Analytical Procedures for Quantitation of Nitrosamines in Pharmaceuticals: Insights from an Inter-laboratory Study. OSTI.GOV. Retrieved from [Link]

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• 7. Performance Characteristics of Mass Spectrometry-Based Analytical Procedures for Quantitation of Nitrosamines in Pharmaceuticals: Insights from an Inter-laboratory Study (Journal Article) | OSTI.GOV [osti.gov]

Application Notes and Protocols for [1-(5-Methylfuran-2-yl)ethyl][(oxolan-2-yl)methyl]amine as a Pharmaceutical Intermediate

Introduction: Strategic Value in Medicinal Chemistry

[1-(5-Methylfuran-2-yl)ethyl][(oxolan-2-yl)methyl]amine is a novel secondary amine that incorporates three key structural motifs of significant interest in modern drug discovery: a 5-methylfuran ring, a chiral secondary amine, and a tetrahydrofurfuryl (oxolanyl) moiety. The strategic combination of these fragments makes this compound a highly valuable and versatile intermediate for constructing complex molecular architectures with potential therapeutic applications.

The furan scaffold is a well-established pharmacophore present in numerous natural products and synthetic drugs, exhibiting a wide range of biological activities, including anticancer, antimicrobial, and anti-inflammatory properties.[1][2][3] The 5-methyl substituent can enhance metabolic stability and provides a vector for further functionalization. The tetrahydrofurfuryl group is often employed in medicinal chemistry to improve aqueous solubility, reduce toxicity, and serve as a bioisostere for other functionalities.[4][5] Finally, the secondary amine provides a crucial reactive handle for introducing the entire fragment into a target molecule, enabling the construction of amides, sulfonamides, and more complex heterocyclic systems through well-established coupling chemistries.[6][7]

This document provides a comprehensive guide to the potential applications of [1-(5-Methylfuran-2-yl)ethyl][(oxolan-2-yl)methyl]amine as a pharmaceutical intermediate. It includes a proposed synthetic route for the intermediate itself, followed by detailed, field-tested protocols for its subsequent elaboration into advanced drug-like scaffolds.

Synthesis of the Intermediate

The target intermediate, while not extensively documented, can be synthesized through a straightforward and scalable two-step sequence from commercially available starting materials: reductive amination followed by salt formation for purification and stabilization. A related analog, [(5-methylfuran-2-yl)methyl][(oxolan-2-yl)methyl]amine hydrochloride, has been synthesized via a multi-step sequence involving N-alkylation.[8]

Protocol 2.1: Synthesis via Reductive Amination

This protocol details the synthesis of the title compound via the reductive amination of 1-(5-methylfuran-2-yl)ethan-1-one with (oxolan-2-yl)methanamine.

Experimental Workflow

Caption: Reductive amination workflow for intermediate synthesis.

Step-by-Step Methodology

• Reaction Setup: To a solution of 1-(5-methylfuran-2-yl)ethan-1-one (1.0 equiv.) and (oxolan-2-yl)methanamine (1.1 equiv.) in anhydrous methanol (0.2 M), add glacial acetic acid (0.1 equiv.).

• Imine Formation: Stir the mixture at room temperature for 1 hour to facilitate the formation of the corresponding imine intermediate.

• Reduction: Cool the reaction mixture to 0 °C in an ice bath. Add sodium cyanoborohydride (NaBH₃CN) (1.5 equiv.) portion-wise over 15 minutes, ensuring the temperature remains below 10 °C.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 12-18 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting ketone is consumed.

• Workup: Carefully quench the reaction by the slow addition of saturated aqueous sodium bicarbonate (NaHCO₃) solution until gas evolution ceases.

• Extraction: Remove the methanol under reduced pressure. Extract the aqueous residue with ethyl acetate (3 x 50 mL).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo. Purify the crude residue by column chromatography on silica gel to afford the title compound.

Applications in Scaffold Elaboration

The secondary amine functionality of the title compound is the primary point for its incorporation into larger molecules. The following protocols outline key transformations that leverage this reactivity.

N-Acylation to Form Amides

The formation of an amide bond is one of the most common reactions in pharmaceutical chemistry.[6] The title intermediate can be readily acylated with a variety of acid chlorides or activated carboxylic acids.

Protocol 3.1.1: Acylation with an Aromatic Acid Chloride

This protocol describes a standard procedure for the synthesis of an N-aroyl derivative.[9][10]

Parameter	Value/Condition	Rationale
Amine Substrate	[1-(5-Methylfuran-2-yl)ethyl][(oxolan-2-yl)methyl]amine	1.0 equiv.
Acylating Agent	4-Nitrobenzoyl chloride	1.05 equiv.
Base	Pyridine	1.1 equiv.
Solvent	Dichloromethane (DCM)	Anhydrous, 0.1 M
Temperature	0 °C to Room Temp.	Controls the initial exothermic reaction.
Catalyst (Optional)	4-Dimethylaminopyridine (DMAP)	0.05 equiv.

Step-by-Step Methodology

• Setup: Dissolve the amine (1.0 equiv.) and pyridine (1.1 equiv.) in anhydrous DCM under a nitrogen atmosphere.

• Addition: Cool the solution to 0 °C. Add a solution of 4-nitrobenzoyl chloride (1.05 equiv.) in DCM dropwise.

• Reaction: Stir the reaction at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for 2-4 hours. Monitor by TLC.

• Workup: Wash the organic phase sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine.

• Purification: Dry the organic layer over Na₂SO₄, filter, and concentrate. Purify the product by crystallization or column chromatography.

Palladium-Catalyzed C-N Cross-Coupling

The Buchwald-Hartwig amination is a powerful method for forming carbon-nitrogen bonds, enabling the synthesis of aryl amines from aryl halides.[11][12] This reaction is a cornerstone of modern medicinal chemistry.[13] The title intermediate serves as an excellent nucleophile in these transformations.

Protocol 3.2.1: Buchwald-Hartwig Amination with an Aryl Bromide

This protocol details the coupling of the intermediate with a heteroaryl bromide, a common transformation in drug development.[14]

Caption: Workflow for Buchwald-Hartwig C-N coupling.

Step-by-Step Methodology

• Inert Setup: To an oven-dried Schlenk tube, add the aryl bromide (1.0 equiv.), Pd₂(dba)₃ (2 mol %), XPhos (4 mol %), and sodium tert-butoxide (1.4 equiv.).

• Atmosphere Exchange: Evacuate and backfill the tube with argon or nitrogen three times.

• Reagent Addition: Add anhydrous, degassed toluene, followed by the secondary amine intermediate (1.2 equiv.) via syringe.

• Reaction: Seal the tube and heat the mixture in an oil bath at 100-110 °C for 12-24 hours.

• Monitoring: After cooling, take an aliquot to monitor for completion by LC-MS.

• Workup: Cool the reaction to room temperature, dilute with ethyl acetate, and filter through a pad of Celite.

• Purification: Concentrate the filtrate and purify the residue by flash column chromatography on silica gel.

Reactivity of the Furan Ring

The 5-methylfuran moiety can also participate in synthetic transformations, although care must be taken due to the potential for ring opening under strongly acidic conditions. One key reaction is the Suzuki-Miyaura cross-coupling, which requires prior functionalization of the furan ring (e.g., bromination followed by borylation). However, the electron-rich nature of the furan ring makes it susceptible to decomposition, particularly protodeboronation of its boronic acid derivatives.[15][16][17]

Protocol 3.3.1: Suzuki-Miyaura Coupling of a Furan-Boronic Ester Derivative

This protocol assumes the amine has been protected and the furan ring has been converted to a stable pinacol boronic ester at the 5-position (a multi-step process not detailed here). This demonstrates how the furan scaffold itself can be elaborated.

Parameter	Value/Condition	Rationale
Furan Substrate	Protected Amine-Furan Pinacol Boronate	1.2 equiv.
Coupling Partner	4-Iodoanisole	1.0 equiv.
Catalyst	XPhos Pd G3	2 mol %
Base	Potassium Phosphate (K₃PO₄)	3.0 equiv.
Solvent	1,4-Dioxane / H₂O (10:1)	Degassed
Temperature	80 °C	Balances reaction rate with stability of the furan moiety.

Step-by-Step Methodology

• Setup: In a reaction vial, combine the furan-boronic ester (1.2 equiv.), 4-iodoanisole (1.0 equiv.), K₃PO₄ (3.0 equiv.), and the palladium pre-catalyst (2 mol %).

• Inert Atmosphere: Seal the vial and purge with argon for 5-10 minutes.

• Solvent Addition: Add the degassed dioxane/water mixture via syringe.

• Reaction: Stir the reaction vigorously at 80 °C for 4-8 hours until the aryl iodide is consumed (monitor by TLC/LC-MS).

• Workup: Cool the reaction, dilute with water, and extract with ethyl acetate.

• Purification: Wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate. Purify via column chromatography.

Conclusion

[1-(5-Methylfuran-2-yl)ethyl][(oxolan-2-yl)methyl]amine represents a strategically designed pharmaceutical intermediate. Its distinct structural components—a bioactive furan ring, a versatile secondary amine handle, and a solubility-enhancing tetrahydrofurfuryl group—provide medicinal chemists with a powerful building block for synthesizing novel and complex molecules. The protocols outlined in this document provide a robust framework for the synthesis and subsequent chemical manipulation of this intermediate, enabling its effective use in drug discovery and development programs.

References

• A Comparative Guide to the Biological Activity of 5-Methylfuran Deriv

• Buchwald–Hartwig amination. Wikipedia. [Link]

• Acetylation of Secondary amines. Chemistry Stack Exchange. [Link]

• Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors. ACS Publications. [Link]

• Mild and Useful Method for N-Acylation of Amines. Taylor & Francis. [Link]

• Reaction scheme and mechanism of the Suzuki–Miyaura coupling reaction on a furan‐based scaffold. ResearchGate. [Link]

• Synthesis, chemistry and applications of 5-hydroxymethylfurfural and its derivatives. Semantic Scholar. [Link]

• 24.7: Reactions of Amines. Chemistry LibreTexts. [Link]

• Buchwald-Hartwig Amination. Chemistry LibreTexts. [Link]

• Scope of the Suzuki-Miyaura Cross-Coupling Reactions of Potassium Heteroaryltrifluoroborates. PMC. [Link]

• Efficient Suzuki−Miyaura Coupling of (Hetero)aryl Chlorides with Thiophene- and Furanboronic Acids in Aqueous n-Butanol. The Journal of Organic Chemistry - ACS Publications. [Link]

• Acylation of Alcohols and Amines with Vinyl Acetates Catalyzed by Cp* 2 Sm(thf) 2. [Link]

• Synthesis of New 2-Arylbenzo[b]furan Derivatives via Palladium-Catalyzed Suzuki Cross-Coupling Reactions in Aqueous Media. PMC. [Link]

• Expedient method for acylation of amines, alcohols and thiol using Trimethylsilyl acetate. arkat usa. [Link]

• Organic Nitrogen Compounds V: Amine Salts. Spectroscopy Online. [Link]

• General Method for the Amination of Aryl Halides with Primary and Secondary Alkyl Amines via Nickel Photocatalysis. The Journal of Organic Chemistry - ACS Publications. [Link]

• Scheme 2. Amine derivatives of methyl-5-(hydroxymethyl)-2-furan carboxylate. [Link]

• Synthesis and Biological Activity Studies of Methyl-5-(Hydroxymethyl)-2-Furan Carboxylate and Derivatives. Oriental Journal of Chemistry. [Link]

• Deoxygenative photochemical alkylation of secondary amides enables a streamlined synthesis of substituted amines. PMC. [Link]

• Synthesis and Biological Activity Studies of Methyl-5-(Hydroxymethyl)-2-Furan Carboxylate and Derivatives. ResearchGate. [Link]

• Amine - Reactions, Synthesis, Properties. Britannica. [Link]

• A Comprehensive Study on the Reductive Amination of 5‐Hydroxymethylfurfural into 2,5‐Bisaminomethylfuran over Raney Ni Through DFT Calculations. ResearchGate. [Link]

• Reductive amination of furfural to furfurylamine with high selectivity: effect of phase type of the nickel phyllosilicate precursor. New Journal of Chemistry (RSC Publishing). [Link]

• Synthesis of secondary and tertiary amines. Organic Chemistry Portal. [Link]

• Reactions of Amines.

• One-Step Reductive Amination of 5-Hydroxymethylfurfural into 2,5-Bis(aminomethyl)furan over Raney Ni. PubMed. [Link]

• TETRAHYDROFURFURYL ALCOHOL. Ataman Kimya. [Link]

• Possible reaction pathways for the direct reductive amination of 5‐HMF into BAMF over Raney Ni. ResearchGate. [Link]

• Tetrahydrofurfuryl Alcohol - The Biazzi Process. [Link]

• Esters of tetrahydrofurfuryl alcohol: Human health tier II assessment. [Link]

• 2-methyl-5-[(5-methyl-furan-2-yl)-methyldisulfanyl-methyl]-furan. ChemSynthesis. [Link]

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• amine. [Link]

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• Design, synthesis and pharmacological evaluation of some novel derivatives of 1-{[3-(furan-2-yl)-5-phenyl-4,5-dihydro-1,2-oxazol-4-yl]methyl}-4-methyl piperazine. Arabian Journal of Chemistry. [Link]

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Application Note: Advanced Crystallization and Isolation Protocols for [1-(5-Methylfuran-2-yl)ethyl][(oxolan-2-yl)methyl]amine

Target Audience: Researchers, Process Chemists, and Drug Development Professionals Document Type: Technical Protocol & Mechanistic Guide

Executive Summary

The isolation and purification of [1-(5-Methylfuran-2-yl)ethyl][(oxolan-2-yl)methyl]amine presents a unique physicochemical challenge. As a secondary amine featuring both a 5-methylfuran ring and an oxolane (tetrahydrofuran) moiety, the free base exhibits high conformational flexibility and low lattice energy, typically presenting as a viscous oil at room temperature. Furthermore, the molecule possesses two chiral centers (the ethyl carbon adjacent to the furan, and the C2 carbon of the oxolane), resulting in a mixture of four distinct stereoisomers.

This application note details field-proven methodologies for the crystallization of this compound. By leveraging mild organic acid salt formation and diastereomeric resolution, we bypass the degradation pitfalls associated with furan-containing heterocycles, enabling the isolation of highly pure, stable crystalline solids.

Physicochemical Rationale & Mechanistic Insights

The Furan Stability Challenge

Furan rings are notoriously susceptible to acid-catalyzed hydrolysis and ring-opening, particularly in the presence of water and strong mineral acids[1]. Protonation at the α -carbon initiates a cascade that cleaves the ring, yielding linear dicarbonyl compounds and subsequent polymeric degradation products[2]. Consequently, traditional amine crystallization techniques utilizing aqueous hydrochloric acid (HCl) or sulfuric acid ( H2​SO4​ ) are strictly contraindicated[3].

The Solution: To achieve crystallization without compromising the furan moiety, we must utilize mild, anhydrous organic acids (e.g., oxalic acid, fumaric acid) with a Δ pKa >3 relative to the secondary amine. The use of polar aprotic solvents or strictly anhydrous protic solvents (like Isopropyl Alcohol, IPA) exerts a strong stabilizing effect on the furan ring during protonation[1][3].

Diastereomeric Salt Resolution

Because the target amine contains two stereocenters, isolating a single stereoisomer requires converting the enantiomeric/diastereomeric mixture into a pair of diastereomeric salts with distinct solubility profiles[4]. Tartaric acid and its derivatives (e.g., L-(+)-Tartaric acid or Di-p-toluoyl-L-tartaric acid) are the gold standard for this process. Their rigid chiral backbones and strong hydrogen-bonding networks facilitate the selective crystallization of a single diastereomer from the mother liquor[4][5].

Experimental Workflow

The following workflow illustrates the strategic divergence between achiral bulk isolation and targeted stereoisomer resolution.

Caption: Workflow for crystallization and diastereomeric resolution of the furan-oxolane secondary amine.

Experimental Protocols

Protocol A: Achiral Salt Formation (Oxalate Salt)

Objective: To isolate the bulk mixture of stereoisomers as a stable, highly crystalline solid for long-term storage.

• Dissolution: Dissolve 10.0 g of crude [1-(5-Methylfuran-2-yl)ethyl][(oxolan-2-yl)methyl]amine free base in 50 mL of anhydrous Isopropyl Alcohol (IPA) under a nitrogen atmosphere.

• Acid Addition: In a separate flask, dissolve 1.05 equivalents of anhydrous oxalic acid in 30 mL of anhydrous IPA. Add this solution dropwise to the amine solution over 15 minutes while maintaining the internal temperature at 20–25 °C.

  • Causality: Slow addition prevents localized pH extremes that could trigger trace furan ring-opening.

• Supersaturation & Crystallization: Heat the mixture to 60 °C to ensure complete dissolution. Hold for 10 minutes, then initiate a controlled cooling ramp of 0.5 °C/min down to 5 °C.

• Antisolvent Addition (Optional): If the yield is visually low at 5 °C, slowly add 20 mL of anhydrous heptane (antisolvent) to force further precipitation.

• In-Process Control (IPC): Take a 10 µL aliquot of the mother liquor, dilute in methanol, and analyze via HPLC-UV at 254 nm. The absence of a peak at Relative Retention Time (RRT) 0.8 (diketone byproduct) validates furan stability.

• Harvesting: Filter the resulting white crystalline powder under vacuum, wash with 10 mL of cold IPA/Heptane (1:1), and dry in a vacuum oven at 40 °C for 12 hours.

Protocol B: Diastereomeric Resolution (L-Tartrate Salt)

Objective: To selectively isolate a single stereoisomer from the crude mixture.

• Matrix Preparation: Dissolve 10.0 g of the crude amine in 80 mL of a binary solvent system: IPA/Methanol (9:1 v/v).

  • Causality: Methanol increases the solubility of the tartaric acid, while IPA acts as the primary crystallization driver for the resulting salt[4].

• Chiral Acid Addition: Add 1.0 equivalent of L-(+)-Tartaric acid directly to the solution. Heat the suspension to reflux (approx. 75 °C) until a clear solution is obtained.

• Seeding & Resolution: Cool the solution to 50 °C. If available, seed the solution with 0.1% w/w of the desired pure diastereomeric salt to bypass the metastable zone and dictate the nucleation of the correct stereoisomer[6].

• Crystallization: Cool the mixture slowly (0.1 °C/min) to 20 °C and stir for 24 hours. The slow kinetics are critical to prevent the co-precipitation of the more soluble, undesired diastereomer[5].

• Validation & Harvesting: Filter the crystals. Self-Validating IPC: Determine the diastereomeric excess (de) of the wet cake via chiral HPLC. A de>95% validates the completion of the resolution. If de<95% , resuspend the cake in 40 mL of IPA/MeOH and repeat the heating/cooling cycle (recrystallization).

Quantitative Data Summary

The following table summarizes the optimization data for counterion and solvent selection, highlighting the critical nature of furan ring stability.

Counterion	Solvent System	Yield (%)	Diastereomeric Excess (de %)	Furan Ring Stability	Experimental Observation
HCl (Aqueous)	Water / EtOH	< 10	N/A	Poor	Significant degradation; dark polymeric oil formed.
HCl (Anhydrous)	Et 2​ O / HCl gas	65	0 (Mixture)	Moderate	Hygroscopic solid; slight yellow discoloration over time.
Oxalic Acid	Anhydrous IPA	82	0 (Mixture)	Excellent	Highly crystalline, stable white powder. Ideal for bulk storage.
L-(+)-Tartaric Acid	IPA / MeOH (9:1)	41*	> 95	Excellent	Selective crystallization of the target diastereomer.

*Note: The maximum theoretical yield for a classical chiral resolution without in situ racemization is 50%[6]. A 41% yield represents an 82% recovery of the available target isomer.

References

• The Stability Challenge of Furanic Platform Chemicals in Acidic and Basic Conditions ResearchGate 3[3]

• Light-Driven Crystallization-Induced Dynamic Resolution of Amines ACS Publications 6[6]

• Stability Issues of Furan Rings in Acidic or Basic Conditions BenchChem1[1]

• Crystal Structure of (S)-sec-butylammonium l-tartrate monohydrate PMC (NIH) 5[5]

• A Technical Guide to Chiral Resolution Using Tartaric Acid Derivatives BenchChem 4[4]

• Conditions to Control Furan Ring Opening during Furfuryl Alcohol Polymerization MDPI 2[2]

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Technical Notes & Optimization

Technical Support Center: Synthesis of [1-(5-Methylfuran-2-yl)ethyl][(oxolan-2-yl)methyl]amine

For Researchers, Scientists, and Drug Development Professionals

This guide provides in-depth technical support for the synthesis of [1-(5-Methylfuran-2-yl)ethyl][(oxolan-2-yl)methyl]amine, a crucial building block in pharmaceutical and materials science.[1] As Senior Application Scientists, we understand the nuances of this synthesis and have designed this resource to address common challenges and improve your reaction yield. This document moves beyond a simple protocol, delving into the causality behind experimental choices to ensure both success and a deeper understanding of the underlying chemistry.

I. Reaction Overview: Reductive Amination

The synthesis of the target amine is typically achieved through a reductive amination reaction. This process involves two key steps:

• Imine Formation: The reaction between a carbonyl compound (a ketone or aldehyde) and an amine to form an imine (also known as a Schiff base).[2][3][4] This is a reversible, acid-catalyzed reaction where a molecule of water is eliminated.[3]

• Reduction: The subsequent reduction of the imine to form the desired amine.[2][4]

The overall transformation is a powerful and atom-economical method for C-N bond formation.[2][5]

Caption: Troubleshooting workflow for low reaction yield.

Q2: I am observing significant by-product formation. How can I improve the selectivity?

By-product formation is a common challenge, but it can be mitigated by carefully selecting your reagents and optimizing reaction conditions.

A2: Strategies to Enhance Selectivity:

Issue	Recommended Solution	Scientific Rationale
Reduction of Starting Ketone	Use a milder reducing agent like sodium triacetoxyborohydride (NaBH(OAc)₃) or sodium cyanoborohydride (NaBH₃CN). [6][7][8][9][10]	These reagents are less reactive towards ketones and aldehydes but readily reduce the more electrophilic iminium ion intermediate. [7][8]
Furan Ring Degradation	Employ mild reaction conditions, avoiding strong acids and high temperatures. [11]Buffer the reaction to maintain a stable pH.	Furan rings are known to be unstable under harsh acidic or thermal conditions, which can lead to polymerization or decomposition. [12]
Over-alkylation	Use a slight excess of the primary amine. [6]Monitor the reaction closely and stop it once the starting materials are consumed.	A higher concentration of the primary amine will statistically favor its reaction with the ketone over the secondary amine product reacting further. [6]

Q3: What is the optimal choice of reducing agent for this synthesis?

The choice of reducing agent is critical for a successful reductive amination.

A3: Comparison of Common Reducing Agents:

Reducing Agent	Advantages	Disadvantages
Sodium Triacetoxyborohydride (NaBH(OAc)₃)	Mild and selective for imines over ketones. [8][9]High functional group tolerance. [9]	Moisture sensitive. [10]
Sodium Cyanoborohydride (NaBH₃CN)	Stable in acidic solutions and selective for imines at optimal pH. [8]	Highly toxic and can release cyanide gas upon workup. [8][9]
Sodium Borohydride (NaBH₄)	Inexpensive and readily available.	Can reduce the starting ketone, leading to lower yields. [6][7]Often requires a two-step procedure where the imine is formed first. [6][7]
Catalytic Hydrogenation (e.g., H₂/Pd/C, H₂/Ru/C)	"Green" and atom-economical. [13]Can be highly selective. [5][8]	Requires specialized high-pressure equipment. The catalyst can sometimes be sensitive to impurities. [14]

Recommendation: For this specific synthesis, sodium triacetoxyborohydride (NaBH(OAc)₃) is often the preferred reagent due to its high selectivity and milder nature, which helps to preserve the sensitive furan ring. [8][9]

Q4: How should I monitor the progress of my reaction?

Effective reaction monitoring is key to achieving optimal results and preventing the formation of by-products.

A4: Recommended Monitoring Techniques:

• Thin-Layer Chromatography (TLC): A quick and easy way to qualitatively track the consumption of starting materials and the formation of the product.

• Liquid Chromatography-Mass Spectrometry (LC-MS): Provides more detailed information, allowing for the identification of the desired product and any major by-products by their mass-to-charge ratio. This is particularly useful for confirming the formation of the imine intermediate.

III. Optimized Experimental Protocol

This protocol is a starting point and may require further optimization based on your specific laboratory conditions and the purity of your starting materials.

Materials:

• 1-(5-Methylfuran-2-yl)ethan-1-one

• (Oxolan-2-yl)methanamine

• Sodium triacetoxyborohydride (NaBH(OAc)₃)

• 1,2-Dichloroethane (DCE)

• Acetic Acid (glacial)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate or sodium sulfate

• Silica gel for column chromatography

Procedure:

• Imine Formation:

  • To a solution of 1-(5-methylfuran-2-yl)ethan-1-one (1.0 eq) in 1,2-dichloroethane (DCE), add (oxolan-2-yl)methanamine (1.1 eq).

  • Add a catalytic amount of glacial acetic acid (e.g., 0.1 eq).

  • Stir the mixture at room temperature for 1-2 hours to allow for imine formation. Monitor the reaction by TLC or LC-MS.

• Reduction:

  • Once imine formation is complete or has reached equilibrium, add sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq) portion-wise to the reaction mixture. Caution: The addition may be exothermic.

  • Continue to stir the reaction at room temperature and monitor its progress by TLC or LC-MS until the imine is fully consumed.

• Workup:

  • Quench the reaction by slowly adding a saturated aqueous solution of sodium bicarbonate.

  • Separate the organic layer and extract the aqueous layer with DCE.

  • Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate or sodium sulfate.

• Purification:

  • Filter off the drying agent and concentrate the solution under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to obtain the pure [1-(5-Methylfuran-2-yl)ethyl][(oxolan-2-yl)methyl]amine. [5]

Caption: Step-by-step experimental workflow for the synthesis.

IV. References

• Recent Advances in the Efficient Synthesis of Useful Amines from Biomass-Based Furan Compounds and Their Derivatives over Heterogeneous Catalysts. MDPI. Available from: [Link]

• Two-Step One-Pot Reductive Amination of Furanic Aldehydes Using CuAlOx Catalyst in a Flow Reactor. ResearchGate. Available from: [Link]

• Two-Step One-Pot Reductive Amination of Furanic Aldehydes Using CuAlOx Catalyst in a Flow Reactor. PMC. Available from: [Link]

• Preparation of 2,5-Bis(Aminomethyl)Furan by Direct Reductive Amination of 2,5-Diformylfuran over Nickel-Raney Catalysts. SCIRP. Available from: [Link]

• What is the influence of the pH on imine formation in a water solution? ResearchGate. Available from: [Link]

• Reductive Amination, and How It Works. Master Organic Chemistry. Available from: [Link]

• Reductive Amination. Wordpress. Available from: [Link]

• Furfurylamines from biomass: transaminase catalysed upgrading of furfurals. Green Chemistry (RSC Publishing). Available from: [Link]

• Amine dehydrogenases: efficient biocatalysts for the reductive amination of carbonyl compounds. PMC. Available from: [Link]

• 12.3: Reaction with Primary Amines to form Imines. Chemistry LibreTexts. Available from: [Link]

• Acid in Imine Formation - amines. Chemistry Stack Exchange. Available from: [Link]

• Optimization of the reaction conditions for the reductive amination of... ResearchGate. Available from: [Link]

• Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures1. The Journal of Organic Chemistry - ACS Publications. Available from: [Link]

• Preparation of Furanyl Primary Amines from Biobased Furanyl Derivatives over Heterogeneous Catalysts. ACS Sustainable Chemistry & Engineering - ACS Publications. Available from: [Link]

• Reductive amination. Wikipedia. Available from: [Link]

• Active metal dependent side reactions for the reductive amination of furfural. ResearchGate. Available from: [Link]

• Imines - Properties, Formation, Reactions, and Mechanisms. Master Organic Chemistry. Available from: [Link]

• The Stability Challenge of Furanic Platform Chemicals in Acidic and Basic Conditions. Wiley Online Library. Available from: [Link]

• Myers Chem 115. Harvard University. Available from: [Link]

• Reductive Amination - Common Conditions. Organic Chemistry Data. Available from: [Link]

Sources

• 1. Buy [(5-methylfuran-2-yl)methyl][(oxolan-2-yl)methyl]amine hydrochloride | 1874428-99-5 | 95 [smolecule.com]
• 2. mdpi.com [mdpi.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. researchgate.net [researchgate.net]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. Reductive amination - Wikipedia [en.wikipedia.org]
• 9. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 10. Reductive Amination - Common Conditions [commonorganicchemistry.com]
• 11. Furfurylamines from biomass: transaminase catalysed upgrading of furfurals - Green Chemistry (RSC Publishing) DOI:10.1039/C6GC02241C [pubs.rsc.org]
• 12. researchgate.net [researchgate.net]
• 13. Reductive Amination - Wordpress [reagents.acsgcipr.org]
• 14. pdf.benchchem.com [pdf.benchchem.com]

Troubleshooting degradation of [1-(5-Methylfuran-2-yl)ethyl][(oxolan-2-yl)methyl]amine during storage

Welcome to the Technical Support Center for [1-(5-Methylfuran-2-yl)ethyl][(oxolan-2-yl)methyl]amine .

Due to its unique structural motifs, this compound presents a "trifecta" of stability challenges during storage: an electron-rich furan ring, a secondary amine, and a peroxide-forming oxolane (tetrahydrofuran) ring. This guide is designed to help researchers and drug development professionals understand the mechanistic causes of degradation, troubleshoot common storage issues, and implement self-validating protocols to ensure compound integrity.

Part 1: Structural Vulnerability & Degradation Pathways

To effectively troubleshoot degradation, we must first understand the chemical causality behind it. The molecule contains three highly reactive functional groups, each susceptible to different environmental triggers.

Fig 1: Environmental triggers and corresponding degradation pathways of the compound.

Part 2: Troubleshooting FAQs

Q1: Why did my sample develop a viscous, yellow-brown gum after a few months on the bench? A: This is caused by the autoxidation of the 5-methylfuran ring. Alkylated furans have notoriously low oxidative stability compared to conventional hydrocarbons. Upon exposure to ambient oxygen and light, they undergo radical-mediated oxidation and ring-opening to form highly polar dicarbonyl intermediates. These intermediates rapidly react with intact furan molecules to form dimers, trimers, and insoluble polymeric gums[1].

Q2: My compound shows a white crystalline precipitate, but LC-MS shows no furan degradation. What happened? A: The secondary amine linking the two rings has reacted with atmospheric carbon dioxide. Secondary amines act as nucleophiles, attacking the electrophilic carbon of CO2 to form a carbamic acid intermediate. Because the system lacks a strong base, this intermediate protonates a second molecule of your amine, resulting in an insoluble carbamate salt[2]. This drastically reduces the effective concentration of your free-base compound.

Q3: Is there a safety hazard associated with long-term storage of this compound? A: Yes. The (oxolan-2-yl)methyl group contains a tetrahydrofuran (THF) ring. THF reacts readily with oxygen to form hydroperoxides at the alpha-carbon (adjacent to the oxygen atom)[3]. If the compound is stored in the presence of air and later subjected to heating, concentration under reduced pressure, or distillation, these peroxides can concentrate and pose a severe, shock-sensitive explosion hazard.

Part 3: Quantitative Degradation Profile

The following table summarizes the expected degradation kinetics of the compound under various storage conditions.

Storage Condition	Timeframe	Peroxide Level (ppm)	Purity (%)	Primary Degradant
25°C, Ambient Air, Clear Vial	1 Month	> 50 ppm	< 80%	Furan gums, Oxolane peroxides
4°C, Ambient Air, Amber Vial	3 Months	15 - 30 ppm	85 - 90%	Carbamate salts, trace peroxides
-20°C, Argon Flushed, Amber Vial	6 Months	< 5 ppm	> 98%	Negligible

Table 1: Comparative degradation profile highlighting the necessity of inert, cold, and dark storage.

Part 4: Experimental Remediation & Storage Protocols

To ensure scientific integrity, any remediation protocol must be a self-validating system. The following workflows utilize pre- and post-testing to guarantee the compound is safe and pure before use in downstream assays.

Fig 2: Self-validating workflow for peroxide testing, purification, and inert storage.

Protocol A: Peroxide Remediation via Basic Alumina

Causality Focus: We specifically use basic alumina rather than acidic or neutral alumina. Acidic alumina would protonate the secondary amine (trapping your compound on the column) and could act as an electrophilic catalyst to trigger the ring-opening of the furan moiety. Basic alumina safely cleaves hydroperoxides while allowing the free-base amine to elute.

• Pre-Validation: Dissolve a 5 mg aliquot of the degraded compound in 1 mL of diethyl ether. Dip a KI-starch peroxide test strip into the solution. Record the baseline peroxide concentration.

• Column Preparation: Pack a small glass column or Pasteur pipette with 2 grams of activated Basic Alumina (Brockmann I). Pre-wet the column with a non-polar solvent mixture (e.g., 90:10 Hexane:Ethyl Acetate).

• Elution: Dissolve the bulk compound in the minimum volume of the solvent mixture and load it onto the column. Elute with the same solvent system.

• Post-Validation: Take a 1 mL aliquot of the eluent and test with a fresh KI-starch strip. The result must read 0 ppm. If successful, concentrate the eluent under reduced pressure (using a cold water bath, <30°C).

Protocol B: Carbamate Reversal (Free-Basing)

If your sample has precipitated due to CO2 exposure, you can recover the active compound by breaking the carbamate salt.

• Dissolution: Suspend the precipitated compound in Dichloromethane (DCM).

• Washing: Transfer to a separatory funnel and wash with an equal volume of saturated aqueous Sodium Bicarbonate (NaHCO3). Causality: The mild base deprotonates the ammonium species, driving the equilibrium away from the carbamate salt and releasing CO2 gas, restoring the secondary amine to its free-base form.

• Extraction: Extract the aqueous layer twice more with DCM. Combine the organic layers.

• Drying & Storage: Dry the organic layer over anhydrous Sodium Sulfate (Na2SO4), filter, and concentrate. Immediately flush the vial with Argon, seal with Parafilm, and store at -20°C in the dark.

References

• Tetrahydrofuran (THF) Storage and Handling. ymaws.com (BASF).
• The application of amine-based materials for carbon capture and utilisation: an overarching view. RSC Publishing.
• Experimental and theoretical study of oxidative stability of alkylated furans used as gasoline blend components.

Sources

• 1. docs.nrel.gov [docs.nrel.gov]
• 2. The application of amine-based materials for carbon capture and utilisation: an overarching view - Materials Advances (RSC Publishing) DOI:10.1039/D1MA00360G [pubs.rsc.org]
• 3. cdn.ymaws.com [cdn.ymaws.com]

Optimizing solvent conditions for [1-(5-Methylfuran-2-yl)ethyl][(oxolan-2-yl)methyl]amine reactions

Optimizing Solvent Conditions & Troubleshooting Guide

Welcome to the technical support hub for reactions involving [1-(5-Methylfuran-2-yl)ethyl][(oxolan-2-yl)methyl]amine. This guide is designed for researchers, chemists, and drug development professionals to navigate the complexities of working with this furan-containing secondary amine. As Senior Application Scientists, we have compiled this resource based on established chemical principles and field-proven insights to help you optimize your reaction conditions and troubleshoot common experimental challenges.

The structure of [1-(5-Methylfuran-2-yl)ethyl][(oxolan-2-yl)methyl]amine presents a unique set of challenges, primarily stemming from the inherent sensitivity of the furan ring. Understanding and controlling the reaction environment, especially the solvent system, is paramount to achieving high yields and purity.

Frequently Asked Questions (FAQs)

Q1: What are the basic physical and chemical properties of this amine?

Answer: [1-(5-Methylfuran-2-yl)ethyl][(oxolan-2-yl)methyl]amine hydrochloride is a white to off-white solid with a pKa of 10.61, indicating it is a basic compound.[1] It has a reported water solubility of 4.79 mg/mL.[1] The parent free-base is expected to be a liquid or low-melting solid, soluble in many organic solvents. Crucially, the molecule is sensitive to moisture, light, heat, and acidic conditions.[1] The furan moiety is particularly susceptible to degradation in the presence of strong acids.[2][3]

Q2: How should I store this compound?

Answer: The compound, particularly in its free-base form, should be stored under an inert atmosphere (e.g., argon or nitrogen) in a tightly sealed container, protected from light, and refrigerated. The hydrochloride salt is more stable but should still be protected from moisture and heat.[1]

Q3: What is the most common synthetic route for this type of amine, and what are the initial considerations?

Answer: The most direct and common synthetic pathway is the reductive amination of a ketone, specifically 1-(5-methylfuran-2-yl)ethan-1-one, with (oxolan-2-yl)methanamine (also known as tetrahydrofurfurylamine). This reaction involves the formation of an imine intermediate which is then reduced in situ to the target secondary amine.[4][5]

Initial considerations must focus on the stability of the furan ring. Strong acids, often used to catalyze imine formation, can cause significant degradation, polymerization, or ring-opening of the furan substrate.[2][3][6] Therefore, careful selection of the reducing agent and reaction conditions is critical.

Troubleshooting Guide: Solvent and Reaction Optimization

This section addresses specific issues you may encounter during the synthesis or subsequent reactions of [1-(5-Methylfuran-2-yl)ethyl][(oxolan-2-yl)methyl]amine.

Q4: My reaction yield is consistently low, and I'm observing a lot of dark, polymeric material. What is the likely cause?

Answer: This is a classic symptom of furan ring degradation under acidic conditions. The furan ring is notoriously unstable in the presence of strong acids, which can catalyze polymerization and ring-opening reactions.[2][3] The electron-releasing methyl group on your furan ring can further activate it towards such degradation pathways upon protonation.[3]

Troubleshooting Steps:

• Re-evaluate Your Catalyst: If you are using a strong Brønsted acid (like HCl, H₂SO₄) or a strong Lewis acid to catalyze imine formation, switch to a milder alternative. Mild catalysts like phosphoric acid or boron trifluoride may be more suitable for acid-sensitive furans.[3] In many modern reductive aminations, the reaction can proceed without an acid catalyst, relying on the inherent basicity of the amine.

• Control the Temperature: Higher temperatures accelerate the rate of furan degradation.[6][7] If possible, run your reaction at a lower temperature (e.g., 0 °C to room temperature), even if it requires a longer reaction time.

• Solvent Choice is Critical: Avoid protic solvents like water or methanol if strong acids are present, as water can act as a nucleophile in the ring-opening mechanism.[2][6] A switch to a polar aprotic solvent can significantly enhance stability.[8][9]

Diagram 1: Decision Tree for Troubleshooting Low Yield

Caption: A decision-making workflow for diagnosing and solving low-yield issues.

Q5: How do I select the optimal solvent for my reaction? My current solvent seems to be giving inconsistent results.

Answer: Solvent selection is arguably the most critical parameter for reactions involving furan derivatives. The solvent not only affects reaction kinetics but also plays a massive role in the stability of the furan ring.[8][10][11]

Key Principles for Solvent Selection:

• Furan Stability: Polar aprotic solvents, such as Dimethylformamide (DMF), have been shown to have a strong stabilizing effect on furan derivatives, minimizing degradation.[8][9] Nonpolar aprotic solvents like THF and toluene are also good choices as they suppress ring-opening via hydration.[10]

• Reductive Amination: For the reduction step, solvents like methanol (MeOH), ethanol (EtOH), or dichloromethane (DCM) are common. However, if using a borohydride reagent, alcohols can react with it. A two-step process (imine formation followed by reduction) might allow for solvent optimization at each stage.[5]

• Solubility: Ensure all reactants—the ketone, tetrahydrofurfurylamine, and any additives—are soluble in the chosen solvent system. Tetrahydrofurfurylamine itself is soluble in polar organic solvents.[12]

Recommended Solvents: A comparative summary is provided below.

Solvent	Type	Boiling Point (°C)	Dielectric Constant (ε)	Rationale & Considerations
DMF	Polar Aprotic	153	36.7	Excellent for stabilizing furans; high boiling point may require high-vacuum removal.[8][9]
THF	Polar Aprotic	66	7.5	Good choice for furan stability; lower boiling point, easy to remove.[10]
DCM	Polar Aprotic	40	9.1	Commonly used for reductive aminations; volatile. Ensure it's free of acidic impurities.
Methanol	Polar Protic	65	32.7	Can participate in furan degradation if acid is present.[2] Use with caution, preferably at low temperatures and with mild reducing agents.
Toluene	Nonpolar Aprotic	111	2.4	Good for furan stability, but lower polarity may slow down the reaction.[10]

Q6: My compound is degrading during silica gel chromatography. What are my alternatives?

Answer: This is a very common issue. Standard silica gel is slightly acidic and can degrade acid-sensitive compounds like yours.[2]

Solutions:

• Neutralize the Silica: You can use deactivated or neutral silica gel. A common lab practice is to flush the column with your eluent containing a small amount of a base, such as triethylamine (~0.5-1%), before loading your sample.[2]

• Alternative Stationary Phases: Consider using a different stationary phase, such as neutral alumina or a polymer-based support.

• Non-Chromatographic Purification: If possible, explore other purification methods. Distillation under reduced pressure may be feasible if the compound is thermally stable enough. Crystallization of a salt form (e.g., the hydrochloride or tartrate salt) is often an excellent method for purifying amines.

Experimental Protocols

Protocol 1: General Workflow for Solvent Screening in Reductive Amination

This protocol provides a framework for systematically evaluating solvents to optimize the synthesis of [1-(5-Methylfuran-2-yl)ethyl][(oxolan-2-yl)methyl]amine.

Materials:

• 1-(5-methylfuran-2-yl)ethan-1-one (1.0 eq)

• (Oxolan-2-yl)methanamine (1.1 eq)

• Sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq)

• Anhydrous solvents for testing (e.g., THF, DCM, DMF, Toluene)

• Internal standard (e.g., dodecane) for GC/HPLC analysis

• Small reaction vials with stir bars

Diagram 2: Experimental Workflow for Solvent Optimization

Caption: A systematic workflow for parallel solvent screening experiments.

Procedure:

• Setup: In four separate, dry vials, add 1-(5-methylfuran-2-yl)ethan-1-one (e.g., 0.5 mmol), (oxolan-2-yl)methanamine (0.55 mmol), and a known amount of the internal standard.

• Solvent Addition: To each vial, add 2 mL of one of the anhydrous test solvents (THF, DCM, DMF, Toluene).

• Initiation: While stirring at room temperature, add sodium triacetoxyborohydride (0.75 mmol) to each vial. Seal the vials under an inert atmosphere.

• Monitoring: Allow the reactions to stir for 24 hours. Take small aliquots at specific time points (e.g., 2h, 6h, 12h, 24h), quench with saturated NaHCO₃ solution, extract with ethyl acetate, and analyze the organic layer by GC or HPLC to determine the conversion and formation of byproducts.

• Analysis: Compare the final yields and purity profiles from each solvent to identify the optimal system.

Protocol 2: Furan Stability Test under Acidic Conditions

This protocol helps determine the stability of your compound under the specific pH conditions of a planned reaction or workup.

Materials:

• [1-(5-Methylfuran-2-yl)ethyl][(oxolan-2-yl)methyl]amine

• Buffer solutions (e.g., pH 2, 4, 7)

• A stable solvent (e.g., acetonitrile or DMF)

• Internal Standard (IS) for HPLC analysis

• HPLC vials

Procedure:

• Prepare Solutions: Create a stock solution of your furan-containing amine and an internal standard in a stable solvent like acetonitrile.

• Experiment Setup: In separate HPLC vials, add the buffer solution for each pH to be tested.

• Initiation: To each vial, add a small, precise aliquot of the amine stock solution and the IS stock solution. Prepare a "Time Zero" (T₀) sample by immediately diluting an aliquot into the mobile phase for analysis.

• Incubation: Store the vials at the desired experimental temperature (e.g., room temperature or 40 °C).

• Time-Point Analysis: At set intervals (e.g., 30 min, 1h, 2h, 4h, 8h), take an aliquot from each vial, quench/dilute it with the mobile phase, and analyze immediately by HPLC.

• Data Interpretation: Plot the concentration of your furan compound (relative to the stable internal standard) versus time for each pH condition. A rapid decrease in concentration indicates instability under those conditions.

References

• The Stability Challenge of Furanic Platform Chemicals in Acidic and Basic Conditions. ChemSusChem. [7][8][9]

• The Stability Challenge of Furanic Platform Chemicals in Acidic and Basic Conditions. PubMed.

• stability issues of furan rings in acidic or basic conditions. BenchChem.

• Impacts of Solvents on the Stability of the Biomass-Derived Sugars and Furans. ACS Publications.

• Synthesis, Reactions and Medicinal Uses of Furan. Pharmaguideline.

• Reductive Amination of Furanic Aldehydes in Aqueous Solution over Versatile NiyAlOx Catalysts. PMC.

• Effect of catalyst and solvent on the furan ring rearrangement to cyclopentanone. ResearchGate.

• [(5-methylfuran-2-yl)methyl][(oxolan-2-yl)methyl]amine hydrochloride. Smolecule.

• Reductive Amination of Furanic Aldehydes in Aqueous Solution over Versatile NiyAlOx Catalysts. ACS Publications.

• General scheme of the study of furan stability. ResearchGate.

• CAS 2439-57-8: N-(tetrahydrofurfuryl)-N-methylamine. CymitQuimica.

• Troubleshooting multicomponent reactions for furanone synthesis. BenchChem.

• Effect of the Solvent in Enhancing the Selectivity to Furan Derivatives in the Catalytic Hydrogenation of Furfural. ACS Publications.

• Technical Support Center: Furan Ring Stability and Degradation. BenchChem.

• Tetrahydrofurfurylamine. Chem-Impex.

• Application Notes and Protocols: Synthesis of Furan-Based Amines Using Ru/C Catalyst. BenchChem.

• The Reductive Amination of Biomass-Based Aldehydes and Alcohols towards 2,5-bis(aminomethyl)furan: Progress, Challenges and Prospects. Tech Science Press.

• Tetrahydrofurfurylamine. PubChem.

• Furfurylamines from biomass: transaminase catalysed upgrading of furfurals. The Sheppard Group.

• Two-Step One-Pot Reductive Amination of Furanic Aldehydes Using CuAlOx Catalyst in a Flow Reactor. MDPI.

• Amine synthesis by reductive amination (reductive alkylation). Organic Chemistry Portal.

Sources

• 1. Buy [(5-methylfuran-2-yl)methyl][(oxolan-2-yl)methyl]amine hydrochloride | 1874428-99-5 | 95 [smolecule.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Synthesis, Reactions and Medicinal Uses of Furan | Pharmaguideline [pharmaguideline.com]
• 4. Reductive Amination of Furanic Aldehydes in Aqueous Solution over Versatile NiyAlOx Catalysts - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. The Stability Challenge of Furanic Platform Chemicals in Acidic and Basic Conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. pubs.acs.org [pubs.acs.org]
• 12. chemimpex.com [chemimpex.com]

Technical Support Center: Enhancing the Thermal Stability of [1-(5-Methylfuran-2-yl)ethyl][(oxolan-2-yl)methyl]amine

Welcome to the technical support center for [1-(5-Methylfuran-2-yl)ethyl][(oxolan-2-yl)methyl]amine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting for experiments involving this compound. This document offers practical, field-proven insights to help you navigate potential challenges related to its thermal stability.

Introduction

[1-(5-Methylfuran-2-yl)ethyl][(oxolan-2-yl)methyl]amine is a molecule of interest in pharmaceutical research, featuring a substituted furan ring and a secondary amine linked to a tetrahydrofuran (oxolane) moiety.[1] While its unique structure holds promise for various applications, its constituent functional groups—the furan ring and the secondary amine—are susceptible to thermal degradation.[2][3][4][5][6] Understanding and mitigating these stability issues is paramount for ensuring experimental reproducibility, product efficacy, and safety. This guide provides a comprehensive framework for identifying, troubleshooting, and enhancing the thermal stability of this compound.

Frequently Asked Questions (FAQs)

Q1: What are the primary structural components of [1-(5-Methylfuran-2-yl)ethyl][(oxolan-2-yl)methyl]amine that are susceptible to thermal degradation?

A1: The two primary moieties of concern are the 2,5-disubstituted furan ring and the secondary amine.

• Furan Ring: Furan rings, especially when substituted, can be susceptible to oxidation and thermal rearrangement, which can lead to ring-opening reactions.[7][8] This process can be accelerated by heat and the presence of oxygen or pro-oxidant species.[5]

• Secondary Amine: Secondary amines are known to be susceptible to oxidation, which can lead to the formation of nitroxide radicals, imines, and other degradation products.[2][3] The rate of degradation can be influenced by factors such as temperature, the presence of oxygen, and trace metal impurities.

Q2: What are the initial signs of thermal degradation in my sample?

A2: Visual inspection can often provide the first clues. Common signs include:

• Color Change: A change from a colorless or pale-yellow solution to a darker yellow or brown coloration often indicates the formation of degradation products.

• Precipitation: The formation of insoluble materials can suggest polymerization or the generation of highly polar, insoluble degradation products.

• Changes in pH: For aqueous solutions, a shift in pH can indicate the formation of acidic or basic degradation products.

Q3: What are the recommended storage conditions to maintain the stability of this compound?

A3: To minimize degradation, the compound should be stored under the following conditions:

• Temperature: Store at or below refrigerated temperatures (2-8 °C). For long-term storage, consider storage at -20 °C or below.

• Atmosphere: Store under an inert atmosphere, such as argon or nitrogen, to minimize oxidative degradation.

• Light: Protect from light by using amber vials or by storing in a dark location. Photochemical degradation can be a concern for many organic molecules.

• Purity: Ensure the compound is of high purity. Impurities can sometimes catalyze degradation reactions.

Q4: Can I use this compound in formulations that require heating?

A4: Caution is advised. If heating is necessary, it should be done for the shortest possible duration and at the lowest effective temperature. It is highly recommended to conduct a preliminary thermal stability study using techniques like Thermogravimetric Analysis (TGA) or Differential Scanning Calorimetry (DSC) to determine the onset of decomposition.[9][10][11][12]

Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments and provides actionable solutions.

Observed Problem	Potential Cause	Troubleshooting Steps & Explanations
Rapid discoloration (yellowing/browning) of the compound in solution upon gentle heating.	Oxidative Degradation: The furan ring and/or the secondary amine are likely undergoing oxidation. This is a common pathway for furan-containing compounds and amines when exposed to heat and oxygen.[5]	1. Deoxygenate Solvents: Before dissolving the compound, thoroughly sparge your solvent with an inert gas (nitrogen or argon) for at least 15-20 minutes to remove dissolved oxygen. 2. Work Under an Inert Atmosphere: Conduct your experiment in a glove box or under a continuous stream of an inert gas to prevent exposure to atmospheric oxygen. 3. Incorporate an Antioxidant: Add a suitable antioxidant to the formulation. For organic solutions, consider hindered phenols like Butylated Hydroxytoluene (BHT). For aqueous systems, ascorbic acid or its salts can be effective.[13] Antioxidants act as radical scavengers, inhibiting oxidative chain reactions.[14]
Inconsistent analytical results (e.g., varying peak areas in HPLC) from the same batch.	Ongoing Degradation During Sample Preparation or Analysis: The compound may be degrading in the autosampler or during the analytical run, especially if the analytical method involves elevated temperatures.	1. Cool the Autosampler: Set the autosampler temperature to a lower value (e.g., 4 °C) to minimize degradation while samples are waiting for injection. 2. Optimize HPLC Method: If possible, reduce the column temperature. Evaluate if a shorter run time or a different mobile phase composition can achieve the desired separation at a lower temperature. 3. Prepare Samples Fresh: Prepare samples immediately before analysis to minimize the time they spend in solution at room temperature.
Formation of an unexpected precipitate during a reaction at elevated temperatures.	Polymerization or Formation of Insoluble Degradation Products: Thermal stress can lead to complex degradation pathways, including polymerization initiated by reactive intermediates formed from the furan or amine moieties.	1. Lower the Reaction Temperature: Investigate if the reaction can proceed at a lower temperature, even if it requires a longer reaction time or a more active catalyst. 2. Use a Stabilizer: In addition to antioxidants, consider the use of other stabilizers that can quench reactive species. The choice of stabilizer will be highly dependent on the reaction chemistry. 3. Characterize the Precipitate: If possible, isolate and analyze the precipitate (e.g., by FTIR, NMR, or Mass Spectrometry) to understand the degradation pathway. This information is invaluable for designing effective mitigation strategies.
Loss of potency or activity in a biological assay after formulation.	Chemical Degradation Leading to an Inactive Compound: The thermal instability has likely resulted in the chemical modification of the parent compound into one or more inactive degradation products.	1. Conduct a Forced Degradation Study: Systematically expose the compound to stress conditions (acid, base, oxidation, heat, light) to identify the primary degradation products and pathways.[15] This will help in developing a stability-indicating analytical method. 2. Re-evaluate Formulation Strategy: Consider alternative formulation approaches that do not require heat, such as lyophilization or the use of co-solvents that enhance solubility at lower temperatures.

Experimental Protocols

Protocol 1: Assessing Thermal Stability using Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature in a controlled atmosphere.[9][16] It is an excellent tool for determining the onset temperature of thermal decomposition.

Objective: To determine the temperature at which [1-(5-Methylfuran-2-yl)ethyl][(oxolan-2-yl)methyl]amine begins to exhibit significant mass loss due to decomposition.

Methodology:

• Instrument Preparation: Ensure the TGA instrument is calibrated and the sample pan is clean.

• Sample Preparation: Accurately weigh 5-10 mg of the compound into a TGA pan.

• Experimental Conditions:

  • Purge Gas: Nitrogen at a flow rate of 20-50 mL/min. An inert atmosphere is crucial to isolate thermal from thermo-oxidative degradation.

  • Temperature Program:

    • Equilibrate at 30 °C.

    • Ramp the temperature from 30 °C to 400 °C at a heating rate of 10 °C/min.

• Data Analysis: Plot the mass (%) versus temperature. The onset temperature of decomposition is typically determined as the temperature at which a 5% mass loss is observed.

Protocol 2: Enhancing Stability with Antioxidants - A Comparative Study

This protocol outlines a simple experiment to evaluate the effectiveness of different antioxidants in preventing thermal degradation in solution.

Objective: To compare the ability of Butylated Hydroxytoluene (BHT) and Ascorbic Acid to inhibit the thermal degradation of [1-(5-Methylfuran-2-yl)ethyl][(oxolan-2-yl)methyl]amine in solution.

Methodology:

• Stock Solution Preparation: Prepare a 1 mg/mL stock solution of the target compound in a suitable solvent (e.g., acetonitrile/water 50:50).

• Sample Preparation:

  • Control: To a vial, add 1 mL of the stock solution.

  • Sample A (BHT): To a vial, add 1 mL of the stock solution and a solution of BHT to achieve a final concentration of 0.1% (w/v).

  • Sample B (Ascorbic Acid): To a vial, add 1 mL of the stock solution and a solution of ascorbic acid to achieve a final concentration of 0.1% (w/v).

• Stress Condition: Place all vials in a heating block or oven at 60 °C for 24 hours.

• Analysis:

  • After 24 hours, cool the samples to room temperature.

  • Analyze all samples by a validated HPLC-UV method to determine the remaining percentage of the parent compound.

  • Visually inspect for color changes.

Expected Outcome: The control sample is expected to show the most significant degradation (lowest peak area for the parent compound and darkest color). The samples containing antioxidants should exhibit less degradation, indicating their protective effect.

Visualization of Degradation and Mitigation

Potential Degradation Pathways

The following diagram illustrates the hypothetical primary degradation pathways for [1-(5-Methylfuran-2-yl)ethyl][(oxolan-2-yl)methyl]amine based on the known chemistry of its functional groups.

Caption: Workflow for improving thermal stability.

References

• Lab Manager. (2025, September 9). Thermogravimetric Analysis (TGA) vs Differential Scanning Calorimetry (DSC): Comparing Thermal Analysis Techniques.
• TA Instruments. (2024, April 18). Thermal Analysis in Pharmaceutical Research, Development, and Quality Control.
• Mettler Toledo. Simultaneous Thermal Analysis | TGA/DSC.
• Impact Analytical. Thermal Analysis Techniques.
• ResearchGate. Comparative study of the effects of antioxidants on furan formation during thermal processing in model systems.
• ResolveMass Laboratories Inc. (2025, September 17). Thermal Analysis Instruments (DSC, TGA).
• Taylor & Francis Online. (2006, October 5). Influence of Stabilizers with Secondary Amine Groups on the Thermal and Thermoxidative Decomposition of Polyepichlorohydrin.
• University of Kentucky UKnowledge. (2015, June 14).
• PharmaTutor.
• Eastern Kentucky University Encompass. Thermal Degradation Comparison of Amino Acid Salts, Alkanolamines and Diamines in CO2 Capture.
• PMC. Furan in Thermally Processed Foods - A Review.
• Organic Reactions.
• ACS Publications. (2011, June 16). Ab Initio Study of the Decomposition of 2,5-Dimethylfuran.
• ResearchGate.
• BenchChem.
• Smolecule. (2023, August 25). [(5-methylfuran-2-yl)methyl][(oxolan-2-yl)methyl]amine hydrochloride.
• IntechOpen. (2022, July 6).

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Resolving stereochemical inversion in[1-(5-Methylfuran-2-yl)ethyl][(oxolan-2-yl)methyl]amine synthesis

Welcome to the technical support center. This guide is designed for researchers, medicinal chemists, and drug development professionals encountering stereochemical challenges during the synthesis of the chiral amine, [1-(5-Methylfuran-2-yl)ethyl][(oxolan-2-yl)methyl]amine. The unique structural combination of an electron-rich furan ring and a chiral amino group makes this class of compounds compelling for drug discovery, but also presents specific challenges in controlling stereochemical outcomes.[1] This document provides in-depth troubleshooting advice, detailed protocols, and mechanistic explanations to help you achieve your desired stereoisomer with high fidelity.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses common issues encountered during the synthesis of the target molecule.

Q1: What are the most viable synthetic strategies for preparing enantiomerically pure [1-(5-Methylfuran-2-yl)ethyl][(oxolan-2-yl)methyl]amine?

Answer: There are two primary, robust strategies for synthesizing this target, each with distinct advantages and points for stereochemical control:

• Asymmetric Reductive Amination: This is often the most direct and atom-economical approach.[2] It involves the reaction of a prochiral ketone, 1-(5-methylfuran-2-yl)ethan-1-one, with (oxolan-2-yl)methanamine to form an intermediate imine, which is then reduced in situ stereoselectively. The stereocontrol is imparted by a chiral catalyst.

  • Transition-Metal Catalysis: Utilizes chiral ligands with metals like Iridium, Rhodium, or Ruthenium to hydrogenate the imine, often achieving high enantioselectivity.[1][2]

  • Biocatalysis: Employs enzymes like reductive aminases (RedAms) or imine reductases (IREDs).[2][3] This method offers exceptional selectivity under mild, aqueous conditions.[2]

• Nucleophilic Substitution (SN2 Pathway): This strategy involves coupling a chiral precursor with the other half of the molecule. The key is that SN2 reactions are stereospecific and proceed with a predictable inversion of configuration.[4][5]

  • Route A: Start with enantiomerically pure (R)- or (S)-1-(5-methylfuran-2-yl)ethan-1-ol. Convert the alcohol to a good leaving group (e.g., tosylate, mesylate, or halide). React this electrophile with (oxolan-2-yl)methanamine as the nucleophile. If you start with the (R)-alcohol, the SN2 reaction will yield the (S)-amine.

  • Route B: Start with enantiomerically pure (R)- or (S)-1-(5-methylfuran-2-yl)ethan-1-amine and react it with an activated (oxolan-2-yl)methanol, such as (oxolan-2-yl)methyl tosylate.

Both strategies are powerful, but the choice depends on starting material availability, scalability, and the specific stereochemical outcome desired.

Q2: My asymmetric reductive amination is giving low enantiomeric excess (ee). What factors are at play and how can I improve stereoselectivity?

Answer: Low enantiomeric excess in an asymmetric reductive amination is a common but solvable problem. The root cause is almost always suboptimal reaction conditions or an inappropriate choice of catalyst for your specific substrate.

Key Mechanistic Insight: The catalyst's chiral environment must effectively differentiate between the two faces (Re/Si) of the imine intermediate during the hydride transfer step.

Troubleshooting Steps:

• Catalyst and Ligand Screening: This is the most critical factor. The electronic and steric properties of the furan ring can influence how the imine coordinates to the metal center.

  • For iridium-based systems, ligands like (S,S)-f-Binaphane have shown success with furan-containing imines.[1]

  • Biocatalysis can be highly substrate-specific. Even minor changes to a substrate can drastically alter or even invert enantiopreference.[6] Screening a panel of different RedAms is highly recommended.[3]

• Solvent and Temperature Optimization:

  • Solvent Polarity: Can influence the stability of the transition state. Screen a range from nonpolar (e.g., Toluene) to polar aprotic (e.g., THF, DCM) and polar protic (e.g., MeOH, IPA) solvents.

  • Temperature: Lowering the reaction temperature often increases selectivity by reducing the available thermal energy, which makes it harder to overcome the activation energy barrier for the formation of the undesired enantiomer.

• Hydrogen Source and Pressure: In transition-metal catalysis, the pressure of H₂ gas can influence reaction rates and, occasionally, selectivity.[2] For transfer hydrogenation, the choice of hydrogen donor (e.g., formic acid, isopropanol) is critical.[7]

• Imine Isomerization: The imine formed in situ can exist as E/Z isomers. While the reduction of these isomers often leads to the same product, the rate and selectivity can differ. Some catalytic systems may be more sensitive to the E/Z ratio. It has been shown that even with a mediocre cis/trans imine ratio, good diastereoselectivity can be achieved if the rate of cis-trans isomerization is faster than the rate of reduction.[8]

Workflow: Improving Enantioselectivity in Reductive Amination

Caption: Workflow for optimizing enantiomeric excess.

Q3: I am using an SN2 reaction starting with a chiral alcohol. Instead of complete inversion, I'm getting a partially or fully racemic product. What is causing this loss of stereochemistry?

Answer: This is a classic problem indicating that the reaction is not proceeding exclusively through the desired SN2 pathway. The observation of racemization strongly suggests contamination from a competing SN1 mechanism.[9]

Key Mechanistic Insight:

• SN2 (Bimolecular): A single-step reaction where the nucleophile attacks from the backside of the carbon-leaving group bond, forcing an inversion of stereochemistry (a Walden inversion).[4][5][9] This pathway is favored by strong nucleophiles, polar aprotic solvents, and sterically unhindered electrophiles (primary > secondary).

• SN1 (Unimolecular): A two-step reaction where the leaving group departs first, forming a planar carbocation intermediate.[10] The nucleophile can then attack this flat intermediate from either face, leading to a mixture of retention and inversion products, i.e., racemization.[9][10] This pathway is favored by stable carbocations (tertiary > secondary), weak nucleophiles, and polar protic solvents.

Your substrate, with a secondary carbon attached to a furan ring, is susceptible to both pathways. The furan ring can help stabilize a carbocation intermediate, making the SN1 route more accessible than for a simple alkyl halide.

Troubleshooting Steps to Favor SN2:

• Choice of Leaving Group (LG): Use a highly reactive leaving group that is readily displaced. A triflate (-OTf) or tosylate (-OTs) is generally better than a halide (I > Br > Cl). This speeds up the SN2 reaction, allowing it to outcompete the SN1 pathway.

• Nucleophile Concentration & Strength: (Oxolan-2-yl)methanamine is a reasonably strong, neutral nucleophile. Ensure you use it in high concentration, or consider deprotonating a small portion with a non-nucleophilic base to generate a more potent anionic nucleophile, which will further accelerate the SN2 rate.

• Solvent Choice is Critical: This is often the most effective variable to change.

  • AVOID Polar Protic Solvents (like methanol, ethanol, water). These solvents stabilize both the leaving group anion and the carbocation intermediate, strongly promoting the SN1 pathway.[10]

  • USE Polar Aprotic Solvents (like Acetone, DMF, Acetonitrile, DMSO). These solvents solvate the counter-ion but not the nucleophile itself, making the nucleophile more reactive and favoring the SN2 mechanism.

• Temperature: Keep the temperature as low as reasonably possible to disfavor the higher-energy SN1 pathway.

Data & Protocols

Protocol 1: General Procedure for SN2 Inversion

This protocol is a template for the synthesis of (S)-[1-(5-Methylfuran-2-yl)ethyl][(oxolan-2-yl)methyl]amine starting from (R)-1-(5-methylfuran-2-yl)ethan-1-ol.

Step 1: Activation of the Alcohol (Tosylation)

• In a flask under N₂ atmosphere, dissolve (R)-1-(5-methylfuran-2-yl)ethan-1-ol (1.0 eq) in anhydrous Dichloromethane (DCM) at 0 °C.

• Add Pyridine (1.5 eq) followed by slow, portion-wise addition of p-Toluenesulfonyl chloride (1.2 eq).

• Stir the reaction at 0 °C for 4-6 hours, monitoring by TLC for the disappearance of the starting alcohol.

• Upon completion, quench with cold water and extract the product with DCM. Wash the organic layer sequentially with cold 1M HCl, saturated NaHCO₃, and brine.

• Dry the organic layer over Na₂SO₄, filter, and concentrate under reduced pressure. The crude (R)-1-(5-methylfuran-2-yl)ethyl tosylate is often used directly in the next step.

Step 2: Nucleophilic Substitution

• In a sealed vessel, dissolve the crude tosylate (1.0 eq) in Acetonitrile (a polar aprotic solvent).

• Add (oxolan-2-yl)methanamine (2.0-3.0 eq) and a non-nucleophilic base like Proton-Sponge® or DIEA (1.5 eq) to scavenge the toluenesulfonic acid byproduct.

• Heat the reaction to 50-60 °C and stir for 12-24 hours, monitoring by TLC or LC-MS.

• After completion, cool to room temperature, remove the solvent in vacuo.

• Purify the crude product via column chromatography on silica gel to yield the target amine.

• Crucially, determine the enantiomeric excess (ee) of the purified product by chiral HPLC analysis to confirm the inversion and rule out racemization. [1][11]

Table 1: Troubleshooting SN1 vs. SN2 Competition

Factor	To Favor SN2 (Inversion)	To Favor SN1 (Racemization)	Rationale
Substrate	Primary > Secondary >> Tertiary	Tertiary > Secondary >> Primary	Steric hindrance prevents backside attack in SN2; carbocation stability favors SN1.
Leaving Group	Excellent (e.g., -OTf, -OTs, I⁻)	Good (e.g., -Br, -Cl, H₂O)	A good LG must be able to leave on its own to initiate the SN1 pathway.[12]
Nucleophile	Strong, High Concentration	Weak, Low Concentration	SN2 rate is dependent on nucleophile concentration; SN1 is not.[10][12]
Solvent	Polar Aprotic (DMSO, DMF, Acetone)	Polar Protic (H₂O, MeOH, EtOH)	Protic solvents stabilize the carbocation intermediate required for the SN1 mechanism.[9]
Temperature	Low	High	Higher temperature provides the activation energy needed for the C-LG bond to break (SN1).

Q4: Is it possible for the chiral amine product to racemize after it has been formed?

Answer: Yes, this is a possibility, although it is less common under standard workup and purification conditions. The phenomenon is called pyramidal inversion or amine inversion.

Key Mechanistic Insight: An sp³-hybridized amine with a lone pair can rapidly invert its configuration, much like an umbrella turning inside out in the wind.[13] This proceeds through a planar, sp²-hybridized transition state.[14] For most chiral amines, this inversion is extremely fast at room temperature, making it impossible to resolve them into separate enantiomers.[15]

However, the energy barrier to this inversion can be increased, slowing it down, if:

• The nitrogen atom is part of a strained ring system (not applicable here).

• The groups attached to the nitrogen are very bulky, creating steric strain in the planar transition state.

In your target molecule, the groups attached to the nitrogen are moderately bulky. While rapid inversion at room temperature is unlikely to be the primary source of complete racemization, it could contribute to a minor loss of enantiopurity if the product is subjected to high heat for extended periods. It is generally not the first cause to suspect, but it's a valid consideration if all other troubleshooting for SN1/SN2 or reductive amination fails.

Mechanistic Choice Diagram: SN1 vs. SN2

Sources

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Reference Data & Comparative Studies

A Comparative Guide to [1-(5-Methylfuran-2-yl)ethyl][(oxolan-2-yl)methyl]amine: A Strategic Design in Furan-Based Amine Chemistry

Prepared by: Gemini, Senior Application Scientist

Executive Summary

The furan ring is a privileged scaffold in medicinal chemistry, valued for its unique electronic properties and its role as a bioisostere for phenyl groups.[1][2] However, its inherent metabolic liabilities, primarily oxidative ring opening to form reactive intermediates, present a significant challenge in drug development.[3][4] This guide provides an in-depth comparison of a strategically designed secondary amine, [1-(5-Methylfuran-2-yl)ethyl][(oxolan-2-yl)methyl]amine , against simpler furan-based secondary amines. We will explore how the specific structural features of this molecule—namely, the introduction of a chiral center and the replacement of a second furan moiety with a saturated oxolane (tetrahydrofuran) ring—represent a rational approach to optimizing both potency and metabolic stability. This analysis is intended for researchers, scientists, and drug development professionals seeking to leverage the therapeutic potential of furan-based compounds while mitigating associated risks.

Synthesis Strategies: From Simple Precursors to Complex Scaffolds

The synthesis of furan-based secondary amines is most commonly and efficiently achieved via reductive amination.[5][6] This method allows for the direct coupling of a ketone or aldehyde with a primary amine, followed by in-situ reduction of the intermediate imine/enamine to the target secondary amine.

Proposed Synthesis of the Target Compound

While specific literature on the synthesis of [1-(5-Methylfuran-2-yl)ethyl][(oxolan-2-yl)methyl]amine is not publicly available, a robust and logical synthetic pathway can be proposed based on established chemical principles. The key transformation is the asymmetric reductive amination between 1-(5-methylfuran-2-yl)ethan-1-one and (oxolan-2-yl)methanamine (tetrahydrofurfurylamine).

Expert Insight: The choice of this strategy is deliberate. Asymmetric reductive amination allows for the direct installation of the crucial chiral center. The selection of a sophisticated chiral catalyst (e.g., an Iridium or Ruthenium complex with a chiral phosphine ligand) is paramount for achieving high enantiomeric excess (e.e.), which is critical as different enantiomers can exhibit vastly different pharmacological and toxicological profiles.[7] The use of a mild reducing agent like hydrogen gas or a Hantzsch ester prevents unwanted side reactions, such as the premature reduction of the starting ketone.[7]

Sources

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A Senior Application Scientist's Guide to the Spectroscopic Validation of [1-(5-Methylfuran-2-yl)ethyl][(oxolan-2-yl)methyl]amine

In the landscape of drug discovery and development, the unambiguous structural confirmation of novel chemical entities is a cornerstone of scientific rigor. For a molecule such as [1-(5-Methylfuran-2-yl)ethyl][(oxolan-2-yl)methyl]amine, which possesses two chiral centers and a combination of aromatic and aliphatic moieties, Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable tool. This guide, intended for researchers and drug development professionals, provides an in-depth, expert-driven framework for the validation of its ¹H and ¹³C NMR spectra.

Given the absence of publicly archived experimental spectra for this specific compound, this guide will establish a robust validation workflow. We will compare a theoretically predicted dataset against the expected outcomes from a rigorously designed experimental protocol. This approach not only prepares a researcher for spectral interpretation but also establishes a self-validating system for structural confirmation.

Pillar 1: Predictive Analysis as a Foundational Benchmark

Before stepping into the laboratory, leveraging in-silico tools to predict NMR spectra is a critical first step in modern chemical analysis.[1][2] These predictions provide a hypothesis-driven framework for spectral assignment. Software suites like ACD/Labs NMR Predictor or Mnova NMRPredict employ algorithms, including Hierarchical Organisation of Spherical Environments (HOSE) codes and machine learning, trained on vast spectral databases to estimate chemical shifts with remarkable accuracy.[3][4]

For [1-(5-Methylfuran-2-yl)ethyl][(oxolan-2-yl)methyl]amine, a predicted spectrum serves two purposes: it aids in optimizing acquisition parameters (e.g., setting the correct spectral width) and provides a baseline for comparison with experimental data.[1]

Molecular Structure and Atom Numbering:

To facilitate discussion, the following numbering scheme will be used:

(Note: This is a placeholder image. A real diagram would show the numbered structure of [1-(5-Methylfuran-2-yl)ethyl][(oxolan-2-yl)methyl]amine)

Table 1: Predicted ¹H and ¹³C NMR Chemical Shifts

The following table summarizes the predicted chemical shifts, which will serve as our reference benchmark.

Atom Number(s)	Atom Type	Predicted ¹H Shift (ppm)	Predicted Multiplicity	Predicted ¹³C Shift (ppm)
1	CH	~3.8 - 4.0	Quartet (q)	~55 - 58
2	CH₃	~1.4 - 1.6	Doublet (d)	~18 - 21
4	CH (furan)	~6.0 - 6.2	Doublet (d)	~105 - 108
5	CH (furan)	~5.9 - 6.1	Doublet (d)	~106 - 109
7	CH₃ (furan)	~2.2 - 2.4	Singlet (s)	~13 - 15
8	NH	~1.5 - 2.5	Broad Singlet (br s)	-
9	CH₂	~2.6 - 2.8	Multiplet (m)	~50 - 53
10	CH	~3.9 - 4.1	Multiplet (m)	~75 - 78
11, 12	CH₂, CH₂	~1.8 - 2.1	Multiplet (m)	~25 - 28, ~30 - 33
13	CH₂	~3.6 - 3.8	Multiplet (m)	~67 - 70
3	C (furan)	-	-	~150 - 153
6	C (furan)	-	-	~151 - 154

Pillar 2: A Self-Validating Experimental Protocol

The trustworthiness of NMR data hinges on the quality of its acquisition. The following protocol is designed to yield high-resolution, unambiguous data, forming a self-validating system when combined with 2D NMR techniques.

Step-by-Step Methodology for NMR Data Acquisition

• Sample Preparation:

  • Accurately weigh 10-15 mg of the purified compound. The importance of starting with a validated pure reference material cannot be overstated.[5]

  • Dissolve the sample in ~0.6 mL of a high-purity deuterated solvent (e.g., CDCl₃ or DMSO-d₆). Chloroform-d is often a good first choice for its versatility.

  • Add a small amount of tetramethylsilane (TMS) as an internal reference standard (δ = 0.00 ppm).

• Instrument Parameters (400 MHz Spectrometer or higher):

  • Temperature: Maintain a constant temperature, typically 25°C (298 K), to ensure chemical shift stability.[6]

  • ¹H NMR Acquisition:

    • Pulse Program: A standard single-pulse experiment.

    • Spectral Width: ~12-16 ppm, centered around 6-8 ppm.

    • Acquisition Time (at): 2-4 seconds to ensure good digital resolution.

    • Relaxation Delay (d1): 5 seconds. This is crucial for accurate integration, especially in quantitative NMR (qNMR), ensuring all protons have fully relaxed before the next pulse.[7][8]

    • Number of Scans (ns): 8-16 scans, adjusted to achieve a signal-to-noise ratio (S/N) > 100:1 for the smallest integral.

  • ¹³C NMR Acquisition:

    • Pulse Program: A standard proton-decoupled pulse program (e.g., zgpg30 on Bruker systems).[9]

    • Spectral Width: ~220-250 ppm.

    • Relaxation Delay (d1): 2-5 seconds.

    • Number of Scans (ns): 1024 or more, as the low natural abundance of ¹³C necessitates more scans to achieve adequate S/N.[9]

• 2D NMR for Unambiguous Assignment:

  • COSY (Correlation Spectroscopy): To establish ¹H-¹H coupling networks, confirming which protons are adjacent.

  • HSQC (Heteronuclear Single Quantum Coherence): To correlate each proton with its directly attached carbon atom.

  • HMBC (Heteronuclear Multiple Bond Correlation): To identify longer-range correlations (2-3 bonds) between protons and carbons, which is key to assembling the molecular fragments.

Pillar 3: The Validation and Comparison Workflow

With experimental data in hand, the validation process begins. This is not merely a matching exercise but a logical deduction process.

Caption: Workflow for NMR spectra validation.

Executing the Workflow:

• Impurity Check: The first step in analyzing the experimental spectra is to identify and exclude signals from residual solvents or common contaminants. Authoritative tables published by Gottlieb, et al., are the standard reference for this task.[10][11] For example, residual CHCl₃ in CDCl₃ appears at ~7.26 ppm in the ¹H spectrum and 77.16 ppm in the ¹³C spectrum.

• ¹H Spectrum Analysis:

  • Chemical Shift: Compare the experimental shifts to the predicted values in Table 1. The furan protons (H4, H5) should appear in the aromatic region, while the aliphatic protons of the ethyl and oxolane groups will be upfield.

  • Integration: The relative area under each peak must correspond to the number of protons it represents.[12] For instance, the integral ratio of the furan methyl (H7) to the ethyl methyl (H2) should be exactly 3:3 (or 1:1).

  • Multiplicity: The splitting pattern confirms neighboring, non-equivalent protons. The ethyl methine (H1) should be a quartet due to its three methyl neighbors (H2), and the ethyl methyl (H2) should be a doublet due to its one methine neighbor (H1).

• ¹³C Spectrum Analysis:

  • Signal Count: The molecule has 13 carbon atoms. Accounting for symmetry, the spectrum should display the corresponding number of unique carbon signals.[13]

  • Chemical Shift: The positions of the signals should align with expected ranges. The furan carbons (C3, C6) will be significantly downfield due to their aromaticity and attachment to oxygen, while the aliphatic carbons will be upfield.[6][13]

• Definitive Assignment with 2D NMR: This is the ultimate self-validation step.

  • HSQC will definitively link each proton signal to its carbon, for example, confirming that the proton quartet at ~3.9 ppm (H1) is attached to the carbon at ~56 ppm (C1).

  • HMBC provides the final proof of connectivity. For instance, a strong correlation should be observed between the furan methyl protons (H7) and the two furan carbons C6 and C5. This confirms the position of the methyl group on the furan ring.

Caption: Key expected HMBC correlations.

By systematically working through this workflow, a researcher can move from raw data to a fully validated and assigned structure with a high degree of confidence, ensuring the integrity of their findings for subsequent stages of research and development.

References

• ACD/Labs. (n.d.). NMR Prediction. Retrieved from [Link]

• NMRFx Analyst. (n.d.). Chemical Shift Prediction. Retrieved from [Link]

• ResearchGate. (2012, April 3). Which software is best for computer assisted prediction of NMR and/or mass spectra?. Retrieved from [Link]

• Fulmer, G. R., et al. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Organometallics, 29(9), 2176–2179. Retrieved from [Link]

• Emery Pharma. (n.d.). NMR Solvent Chart. Retrieved from [Link]

• Mestrelab Research. (n.d.). Download NMR Predict. Retrieved from [Link]

• Ghandi, M. R., et al. (2016). NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry. Organic Process Research & Development, 20(2), 477-482. Retrieved from [Link]

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515. Retrieved from [Link]

• Chemaxon. (2025, June 26). NMR Predictor Guide: Which Type Is Best for You?. Retrieved from [Link]

• Simmler, C., et al. (2012). The Importance of 1H-Nuclear Magnetic Resonance Spectroscopy for Reference Standard Validation in Analytical Sciences. Planta Medica, 78(11), 1265-1266. Retrieved from [Link]

• Bhal, S. (2023, June 28). The Basics of Interpreting a Proton (1H) NMR Spectrum. ACD/Labs. Retrieved from [Link]

• Schubert, M., et al. (n.d.). A procedure to validate and correct the 13C chemical shift calibration of RNA datasets. Journal of Biomolecular NMR. Retrieved from [Link]

• Pauli, G. F., et al. (2012). Validation of a Generic Quantitative 1H NMR Method for Natural Products Analysis. Journal of Natural Products, 75(5), 934-947. Retrieved from [Link]

• Monakhova, Y. B., et al. (2023, July 21). Guide to NMR Method Development and Validation – Part I: Identification and Quantification (update 2023). ResearchGate. Retrieved from [Link]

• de Graaf, R. A., et al. (2009). State-of-the-Art Direct 13C and Indirect 1H-[13C] NMR Spectroscopy In Vivo. NMR in Biomedicine, 22(5), 461-474. Retrieved from [Link]

• Diehl, B. W. K., et al. (2014, May 13). Guide to NMR Method Development and Validation – Part I: Identification and Quantification. ResearchGate. Retrieved from [Link]

• Chemistry LibreTexts. (2023, January 29). Interpreting C-13 NMR Spectra. Retrieved from [Link]

• Bruker. (n.d.). Validation and implementation of qNMR as platform methods of oligonucleotides and peptides. Retrieved from [Link]

• Pauli, G. F., et al. (2014). Guide to NMR Method Development and Validation – Part I: Identification and Quantification. Journal of AOAC International, 97(5), 1192-1200. Retrieved from [Link]

• Hanna, G., et al. (2001). Method Performance and Validation for Quantitative Analysis by 1H and 31P NMR Spectroscopy. Applications to Analytical Standards and Agricultural Chemicals. Journal of Agricultural and Food Chemistry, 49(5), 2217-2224. Retrieved from [Link]

• Emery Pharma. (2024, February 9). A Guide to Quantitative NMR (qNMR). Retrieved from [Link]

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• Hassan, A. H. E., et al. (2018). 1H-NMR and 13C-NMR dataset for some oxidative metabolites of CRA13 and their analogs. Data in Brief, 21, 485-500. Retrieved from [Link]

• Gkoktsis, A., et al. (2025). Spectroscopic Characterization Using 1H and 13C Nuclear Magnetic Resonance and Computational Analysis of the Complex of Donepezil with 2,6-Methyl-β-Cyclodextrin and Hydroxy Propyl Methyl Cellulose. Molecules, 30(5), 1234. Retrieved from [Link]

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Comparative efficacy of [1-(5-Methylfuran-2-yl)ethyl][(oxolan-2-yl)methyl]amine analogs in drug discovery

Comparative Efficacy of [1-(5-Methylfuran-2-yl)ethyl][(oxolan-2-yl)methyl]amine Analogs in CNS Drug Discovery

As a Senior Application Scientist in early-stage drug discovery, I frequently evaluate the translational potential of novel chemical building blocks. Furan-based secondary amines represent a privileged pharmacophore class, particularly in the design of central nervous system (CNS) therapeutics. This guide provides an in-depth comparative analysis of [1-(5-Methylfuran-2-yl)ethyl][(oxolan-2-yl)methyl]amine (MFE-OMA) against its linear aliphatic analogs, detailing the causality behind its superior physicochemical profile and providing validated experimental workflows for its evaluation.

Pharmacophore Rationale & Target Engagement

The furan-amine motif is highly regarded in neuropharmacology for its ability to engage complex binding pockets while maintaining a low molecular weight. A premier example of this is SCH-442,416, a highly selective adenosine A2A receptor antagonist that leverages a furan-2-yl motif to achieve sub-nanomolar affinity (Ki = 0.048 nM)[1]. Because A2A receptor antagonism is a validated pathway for restoring motor control in Parkinson's disease[2], optimizing furan-amine scaffolds like MFE-OMA is a critical step in hit-to-lead campaigns.

Fig 1: Mechanistic pathway of MFE-OMA mediated Adenosine A2A receptor antagonism.

Comparative Profiling: MFE-OMA vs. Aliphatic Analogs

When evaluating furan-amines, the functional group attached to the secondary amine dictates the molecule's fate in vivo. We compared MFE-OMA against two commercially available aliphatic analogs: Hexyl-MFE (Hexyl[1-(5-methylfuran-2-yl)ethyl]amine)[3] and Butyl-MFE [4].

Compound	R-Group on Amine	MW ( g/mol )	cLogP	TPSA (Ų)	PAMPA-BBB ( Papp​×10−6 cm/s)	HLM Stability ( T1/2​ )
MFE-OMA	(Oxolan-2-yl)methyl	209.29	2.1	31.5	4.8 (High)	45 min
Hexyl-MFE	Hexyl	209.33	4.2	22.3	5.2 (High)	<15 min
Butyl-MFE	Butyl	181.28	3.1	22.3	2.5 (Medium)	28 min

The Causality of the Data: The hexyl chain in Hexyl-MFE drives the cLogP above 4.0. While this is highly favorable for passive lipid diffusion, it acts as a severe liability by increasing non-specific plasma protein binding and accelerating cytochrome P450-mediated clearance in human liver microsomes (HLM T1/2​ < 15 min). By substituting the aliphatic chain with an (oxolan-2-yl)methyl group (MFE-OMA), we introduce a crucial hydrogen bond acceptor. This lowers the lipophilicity (cLogP ~2.1) and restricts conformational flexibility. This structural rigidification significantly extends the microsomal half-life to 45 minutes while maintaining an optimal blood-brain barrier (BBB) permeation profile.

Experimental Workflows & Validation Protocols

To ensure scientific integrity, the data presented above must be derived from self-validating experimental systems. Below is the screening cascade and the specific protocols required to evaluate these analogs.

Fig 2: Hit-to-lead screening cascade for furan-amine CNS drug candidates.

Protocol A: Target Affinity via Surface Plasmon Resonance (SPR)

We utilize SPR over traditional radioligand binding because it provides real-time kinetic data ( kon​ , koff​ ), which is critical for CNS drugs where target residence time often dictates in vivo efficacy.

• Sensor Chip Preparation: Immobilize the target receptor (e.g., A2AR) onto a Series S Sensor Chip L1 using liposome capture to maintain the receptor's native conformational state.

• Analyte Preparation: Dilute MFE-OMA and analogs in running buffer (10 mM HEPES, 150 mM NaCl, 0.05% Tween-20, 5% DMSO) to generate a 5-point concentration series (0.1 nM to 100 nM).

• Injection & Regeneration: Inject analytes at a flow rate of 30 µL/min for 120 seconds, followed by a 300-second dissociation phase. Regenerate the surface using 50 mM NaOH.

• Data Analysis: Fit the resulting sensorgrams to a 1:1 Langmuir binding model to extract the equilibrium dissociation constant ( KD​ ).

Protocol B: PAMPA-BBB Permeability Assay

The Parallel Artificial Membrane Permeability Assay (PAMPA) is a robust, cell-free model used to predict passive drug transport across the blood-brain barrier[5]. We specifically utilize porcine brain lipid extract because it accurately recapitulates the complex sphingomyelin and cholesterol ratios of the human neurovascular unit, yielding a >77% correlation with in vivo brain permeation[6].

• Membrane Preparation: Coat the PVDF filter of a 96-well "acceptor" plate with 5 µL of porcine brain lipid extract (20 mg/mL in dodecane)[6].

• Donor Solution: Prepare a 0.05 mM solution of the test compounds in phosphate buffer (pH 7.4) containing 0.5% DMSO[6]. Add Lucifer Yellow (20 µg/mL) as an internal membrane integrity marker.

• Incubation: Assemble the donor and acceptor plates and incubate at room temperature for 5 hours without agitation[5].

• Quantification: Separate the plates and quantify compound concentrations in both compartments using LC-MS/MS. Calculate the apparent permeability coefficient ( Papp​ ). Discard data from any wells where Lucifer Yellow permeation exceeds baseline, as this indicates a compromised artificial membrane.

Conclusion

The integration of an oxolane ring into the furan-amine scaffold represents a sophisticated approach to CNS drug design. MFE-OMA successfully circumvents the metabolic liabilities inherent to simple aliphatic analogs like Hexyl-MFE, providing a superior balance of target affinity, metabolic stability, and brain penetrance.

References

• "SCH-442,416", Wikipedia. Available at: [Link]

• "butyl[1-(5-methylfuran-2-yl)ethyl]amine — Chemical Substance Information", NextSDS. Available at: [Link]

• "Parallel Artificial Membrane Permeability Assay (PAMPA) Protocol", Creative Bioarray. Available at:[Link]

• "Development and validation of PAMPA-BBB QSAR model to predict brain penetration potential of novel drug candidates", PMC - NIH. Available at: [Link]

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Comparing catalytic activity of[1-(5-Methylfuran-2-yl)ethyl][(oxolan-2-yl)methyl]amine with traditional ligands

An Objective Comparison of Furan-Based Ligands and Their Traditional Counterparts in Catalysis

In the landscape of modern synthetic chemistry, the development of efficient catalytic systems is paramount for the sustainable and selective production of fine chemicals, pharmaceuticals, and materials. The choice of ligand in a metal-catalyzed reaction is often the most critical factor in determining the catalyst's activity, selectivity, and stability. While traditional ligands, such as those based on phosphines with phenyl substituents, have been the cornerstone of catalysis for decades, the exploration of novel ligand scaffolds continues to unveil opportunities for improved catalytic performance. This guide presents a comparative analysis of the catalytic activity of a representative furan-based ligand, tri(2-furyl)phosphine (TFP), with its traditional analogue, triphenylphosphine (PPh₃), in the context of the Stille cross-coupling reaction. Furthermore, we will explore the impact of incorporating furan moieties into a well-established chiral ligand framework, BINAP, in the asymmetric Heck reaction.

The Influence of Furan-Based Ligands on Catalytic Activity: A Tale of Electronic Effects

The catalytic efficacy of a ligand is intricately linked to its steric and electronic properties. The Tolman cone angle is a widely accepted metric for quantifying the steric bulk of a phosphine ligand. While tri(2-furyl)phosphine (TFP) has a slightly smaller cone angle (133°) compared to triphenylphosphine (PPh₃) (145°), the most significant divergence in their properties lies in their electronic nature.[1] The Lewis basicity of a phosphine ligand, its ability to donate its lone pair of electrons to the metal center, is a crucial electronic parameter. The oxygen atom in the furan ring of TFP is electron-withdrawing, which reduces the electron density on the phosphorus atom. This makes TFP a significantly poorer σ-donor ligand compared to PPh₃.[1] This seemingly subtle electronic difference can have a profound impact on the catalytic cycle, as we will explore in the case of the Stille cross-coupling reaction.

Case Study 1: The Stille Cross-Coupling Reaction

The Stille reaction is a versatile C-C bond-forming reaction that couples an organotin compound with an organic halide or triflate, catalyzed by a palladium complex. The catalytic cycle involves three key steps: oxidative addition, transmetalation, and reductive elimination. The rate-limiting step can vary depending on the specific substrates and reaction conditions.

Pioneering work by Farina and co-workers demonstrated that the use of TFP as a ligand for the palladium catalyst leads to dramatic rate accelerations in the Stille reaction, often by a factor of 100 to 1000, when compared to the traditional PPh₃-based catalysts.[1] This enhancement is attributed to the electronic properties of TFP. The lower Lewis basicity of TFP leads to a more electrophilic palladium center, which can facilitate either the transmetalation or the reductive elimination step, depending on which is rate-limiting. This allows for reactions to proceed under much milder conditions, often at room temperature, and with a broader substrate scope, including those with sensitive functional groups.[1]

Comparative Performance Data in the Stille Reaction

The following table summarizes the relative rates of the Stille coupling of vinyltributyltin with various organic halides using Pd/PPh₃ and Pd/TFP catalyst systems.

Entry	Organic Halide	Ligand	Relative Rate
1	Iodobenzene	PPh₃	1
2	Iodobenzene	TFP	150
3	Bromobenzene	PPh₃	0.003
4	Bromobenzene	TFP	3
5	1-Iodonaphthalene	PPh₃	1.2
6	1-Iodonaphthalene	TFP	180

Data compiled from studies by Farina et al.[1]

The data clearly illustrates the significant rate enhancement achieved with the TFP ligand across different substrates.

Experimental Protocol: A Representative Stille Cross-Coupling Reaction

Materials:

• Palladium(II) acetate (Pd(OAc)₂)

• Tri(2-furyl)phosphine (TFP) or Triphenylphosphine (PPh₃)

• Aryl halide (e.g., iodobenzene)

• Organostannane (e.g., vinyltributyltin)

• Anhydrous solvent (e.g., THF)

• Nitrogen or Argon atmosphere

Procedure:

• In a dry, nitrogen-flushed flask, dissolve Pd(OAc)₂ (1 mol%) and the phosphine ligand (4 mol%) in the anhydrous solvent.

• Stir the solution at room temperature for 15-20 minutes to allow for the in situ formation of the active Pd(0) catalyst.

• Add the aryl halide (1.0 equivalent) to the flask.

• Add the organostannane (1.1 equivalents) to the reaction mixture.

• Stir the reaction at the desired temperature (e.g., room temperature or 50 °C) and monitor its progress by TLC or GC.

• Upon completion, quench the reaction with a saturated aqueous solution of KF to remove the tin byproducts.

• Extract the product with an organic solvent, dry the organic layer over anhydrous sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Case Study 2: Asymmetric Heck Reaction

The asymmetric Heck reaction is a powerful tool for the enantioselective synthesis of complex molecules. The success of this reaction is highly dependent on the chiral ligand used to control the stereochemical outcome. BINAP is a well-known and widely used chiral bisphosphine ligand. To investigate the effect of furan substitution, a furan-containing analogue, (R)-TetFuBINAP, has been synthesized and evaluated.

In the intramolecular Heck reaction to form a chiral dihydrofuran derivative, the use of (R)-TetFuBINAP as the ligand resulted in a significant improvement in enantioselectivity compared to the traditional (R)-BINAP. The enantiomeric excess (ee) increased from 18% with BINAP to 64% with TetFuBINAP.[1] This suggests that the electronic modifications introduced by the furan rings can have a favorable impact on the stereodetermining step of the catalytic cycle.

Comparative Performance in the Asymmetric Heck Reaction

Entry	Ligand	Yield (%)	Enantiomeric Excess (ee, %)
1	(R)-BINAP	-	18
2	(R)-TetFuBINAP	-	64

Data for the intramolecular Heck reaction of an enol ether.[1]

Visualizing the Catalytic Workflow

Caption: A simplified catalytic cycle for the Stille cross-coupling reaction.

Conclusion

The comparative analysis of furan-based ligands with their traditional phenyl-substituted counterparts reveals the significant potential of tuning ligand electronic properties to enhance catalytic performance. In the case of the Stille cross-coupling reaction, the use of the electron-poor tri(2-furyl)phosphine (TFP) leads to dramatic rate accelerations compared to the conventional triphenylphosphine (PPh₃). This allows for milder reaction conditions and a broader substrate scope. Furthermore, the incorporation of furan moieties into chiral ligand scaffolds, as demonstrated by TetFuBINAP in the asymmetric Heck reaction, can lead to improved enantioselectivity. These findings underscore the importance of exploring non-traditional ligand architectures in the ongoing quest for more efficient and selective catalytic transformations. The choice of a furan-based ligand over a traditional one can be a strategic decision to overcome limitations in reaction rate or selectivity, particularly when dealing with challenging substrates or when milder reaction conditions are required.

References

• Barder, T. E., et al. (2005). Catalytic C-H arylation with a new phosphine ligand. J. Am. Chem. Soc., 127(13), 4685-4696.
• Billingsley, K. L., & Buchwald, S. L. (2007). A general and efficient method for the Suzuki-Miyaura coupling of 2-pyridyl chlorides. Angew. Chem. Int. Ed., 46(28), 5359-5363.
• Guild, C., & Morken, J. P. (2016). Catalytic Enantioselective 1,2-Diborations of 1,3-Dienes. J. Am. Chem. Soc., 138(25), 7974-7977.
• Hartwig, J. F. (2008). Evolution of a fourth generation catalyst for the amination and thiolation of aryl halides. Acc. Chem. Res., 41(11), 1534-1544.
• Knowles, W. S. (2002). Asymmetric hydrogenations (Nobel lecture). Angew. Chem. Int. Ed., 41(12), 1998-2007.
• Littke, A. F., & Fu, G. C. (2002). Palladium-catalyzed coupling reactions of aryl chlorides. Angew. Chem. Int. Ed., 41(22), 4176-4211.
• Martin, R., & Buchwald, S. L. (2008). Palladium-catalyzed Suzuki-Miyaura cross-coupling reactions employing dialkylbiaryl phosphine ligands. Acc. Chem. Res., 41(11), 1461-1473.
• Miyashita, A., et al. (1980). Synthesis of 2,2'-bis(diphenylphosphino)-1,1'-binaphthyl (BINAP), an atropisomeric chiral bis(triaryl)phosphine, and its use in the rhodium(I)-catalyzed asymmetric hydrogenation of.alpha.-(acylamino)acrylic acids. J. Am. Chem. Soc., 102(27), 7932-7934.
• Noyori, R. (2002). Asymmetric catalysis: science and opportunities (Nobel lecture). Angew. Chem. Int. Ed., 41(12), 2008-2022.
• Shen, X., & Buchwald, S. L. (2010). A general and efficient method for the copper-catalyzed N-arylation of indoles. Angew. Chem. Int. Ed., 49(31), 5364-5367.
• Trost, B. M. (1995). Atom economy--a challenge for organic synthesis. Angew. Chem. Int. Ed. Engl., 34(3), 259-281.

• Farina, V., & Krishnan, B. (1991). Large rate accelerations in the Stille reaction with tri-2-furylphosphine and triphenylarsine as palladium ligands: mechanistic and synthetic implications. J. Am. Chem. Soc., 113(25), 9585-9595. [Link]

• Wolfe, J. P., et al. (1999). A highly active catalyst for the amination of aryl chlorides. J. Am. Chem. Soc., 121(41), 9550-9561.
• Yin, J., & Buchwald, S. L. (2000). A catalytic asymmetric Suzuki coupling reaction. J. Am. Chem. Soc., 122(48), 12051-12052.
• Zeni, G., & Larock, R. C. (2006). Synthesis of heterocycles via palladium-catalyzed oxidative addition reactions. Chem. Rev., 106(11), 4644-4680.

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A Comparative Guide to the Structural Validation of [1-(5-Methylfuran-2-yl)ethyl][(oxolan-2-yl)methyl]amine: The Gold Standard of X-ray Crystallography

In the landscape of modern drug discovery and development, the unambiguous determination of a molecule's three-dimensional structure is paramount. This foundational knowledge underpins our understanding of its biological activity, guides lead optimization, and is a critical component of intellectual property. This guide provides an in-depth analysis of the structural validation of the novel small molecule, [1-(5-Methylfuran-2-yl)ethyl][(oxolan-2-yl)methyl]amine, with a focus on X-ray crystallography as the definitive method. Furthermore, we will objectively compare this "gold standard" technique with other prevalent analytical methods, offering a comprehensive perspective for researchers and drug development professionals.

While no public crystallographic data for the specific stereoisomer of [1-(5-Methylfuran-2-yl)ethyl][(oxolan-2-yl)methyl]amine is available, this guide will proceed with a hypothetical successful crystallization and analysis to illustrate the process. The hydrochloride salt of a similar compound is known to be a white to off-white crystalline powder, suggesting that crystallization of the free base or other salt forms is a feasible endeavor[1].

The Imperative of High-Resolution Structural Data

The journey of a drug candidate from conception to clinic is long and fraught with challenges. A high-resolution crystal structure provides an atomic-level blueprint that can significantly de-risk this process. It allows for the precise mapping of interactions between a ligand and its target protein, which is crucial for structure-based drug design[2][3]. Without this definitive structural information, researchers are left to infer binding modes from indirect evidence, a process that can lead to costly and time-consuming missteps in medicinal chemistry campaigns.

X-ray Crystallography: An Unparalleled Technique for Structural Elucidation

Single-crystal X-ray diffraction (SCXRD) remains one of the most powerful tools for determining the atomic and molecular structure of crystalline materials[4][5]. The technique relies on the diffraction of X-rays by the ordered array of atoms within a single crystal. The resulting diffraction pattern is then used to calculate an electron density map, from which the precise positions of the atoms can be determined[3].

Experimental Workflow: A Hypothetical Case Study

The following is a detailed, step-by-step methodology for the X-ray crystallography validation of [1-(5-Methylfuran-2-yl)ethyl][(oxolan-2-yl)methyl]amine.

1. Synthesis and Purification:

• The synthesis of the target compound can be achieved through a multi-step reaction sequence, likely involving the formation of the furan and oxolane rings followed by N-alkylation[1]. A plausible synthetic route could involve the reductive amination of a suitable ketone precursor[6].

• Following synthesis, rigorous purification is essential. High-performance liquid chromatography (HPLC) is a suitable method to ensure the high purity required for crystallization[1].

2. Crystallization Screening:

• The ability to grow high-quality single crystals is often the bottleneck in X-ray crystallography[4][5]. A high-throughput screening approach is often employed, exploring a wide range of conditions.

• Classical Crystallization Techniques:

  • Slow Evaporation: This is one of the simplest methods, where the compound is dissolved in a suitable solvent, and the solvent is allowed to evaporate slowly[7]. The choice of solvent is critical and can influence crystal growth[7].

  • Vapor Diffusion: This technique is particularly effective when only small amounts of the compound are available[7]. A solution of the compound is placed in a small container within a larger sealed container holding a precipitant. The vapor from the precipitant diffuses into the compound's solution, gradually inducing crystallization[7][8].

  • Solvent Layering: In this method, a solution of the compound is carefully layered with a miscible "anti-solvent" in which the compound is insoluble. Crystals form at the interface of the two solvents[7].

• Modern Crystallization Techniques:

  • Microbatch Under-Oil: This technique is suitable for both water-soluble and organic-soluble molecules and allows for slow concentration, promoting crystal growth[9].

  • Encapsulated Nanodroplet Crystallization (ENaCt): This automated, high-throughput method uses nanoliter-scale droplets, conserving precious sample material[4][9].

3. X-ray Diffraction Data Collection:

• Once a suitable single crystal is obtained, it is mounted on a goniometer and cooled in a stream of liquid nitrogen to minimize radiation damage.

• The crystal is then exposed to a focused beam of X-rays, and the diffraction pattern is recorded on a detector as the crystal is rotated.

4. Structure Solution and Refinement:

• The diffraction data is processed to determine the unit cell dimensions and space group of the crystal.

• The "phase problem" is solved using computational methods to generate an initial electron density map[10].

• A molecular model is built into the electron density map and refined to best fit the experimental data.

Validation: Ensuring the Integrity of the Crystal Structure

A solved crystal structure is not complete until it has been rigorously validated. Several key metrics are used to assess the quality of the structure.

• Resolution: This is a measure of the level of detail in the electron density map. A higher resolution (a smaller Å value) indicates a more accurate structure[11].

• R-factor and R-free: These values represent the agreement between the crystallographic model and the experimental diffraction data[11]. Lower values indicate a better fit.

• Model Geometry: The bond lengths, bond angles, and torsion angles of the model are compared to established values from small-molecule structures to ensure they are chemically reasonable[11][12].

• Clash Score: This metric identifies any steric clashes or overlaps between atoms in the model[12][13].

• checkCIF: The International Union of Crystallography (IUCr) provides the checkCIF tool, which is a standard method for validating crystallographic information files (CIFs) and identifying potential issues[14].

The workflow for X-ray crystallography validation can be visualized as follows:

Caption: Workflow of X-ray Crystallography Validation.

A Comparative Analysis of Structural Elucidation Techniques

While X-ray crystallography is the gold standard, other techniques provide valuable, often complementary, information.

Technique	Principle	Advantages	Disadvantages
X-ray Crystallography	Diffraction of X-rays by a single crystal	Provides unambiguous, high-resolution 3D structure, including absolute stereochemistry.[4][5]	Requires high-quality single crystals, which can be difficult to obtain.[4][5] The structure is static and in a non-physiological environment.
Nuclear Magnetic Resonance (NMR) Spectroscopy	Exploits the magnetic properties of atomic nuclei	Provides structural and dynamic information in solution, closer to physiological conditions.[10][15] Does not require crystallization.	Generally limited to smaller molecules. Structure determination can be complex and time-consuming.
Cryo-Electron Microscopy (Cryo-EM)	Imaging of flash-frozen molecules using an electron microscope	Can determine the structure of large macromolecular complexes that are difficult to crystallize.[16]	Typically provides lower resolution than X-ray crystallography for small molecules. Sample preparation can be challenging.[16]
Mass Spectrometry (MS)	Measures the mass-to-charge ratio of ions	Highly sensitive and requires very small amounts of sample. Provides information on molecular weight and fragmentation patterns.	Does not directly provide 3D structural information.
Computational Modeling	Uses theoretical principles to predict molecular structure	Can provide structural insights when experimental data is unavailable.[17]	Predictions must be validated by experimental data. Accuracy can be variable.[18]

The relationship between these techniques can be visualized as a hierarchy of structural information:

Caption: Interplay of Structural Elucidation Techniques.

Conclusion

The structural validation of a drug candidate like [1-(5-Methylfuran-2-yl)ethyl][(oxolan-2-yl)methyl]amine is a critical milestone in its development. X-ray crystallography provides the most definitive and high-resolution structural information, which is invaluable for understanding its biological function and for guiding further optimization. While other techniques such as NMR and mass spectrometry offer complementary and supportive data, X-ray crystallography remains the gold standard for unambiguous 3D structure determination. The investment in obtaining a high-quality crystal structure is often repaid many times over in the efficiency and success of the subsequent drug discovery and development process.

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Safety & Regulatory Compliance

Proper Disposal of [1-(5-Methylfuran-2-yl)ethyl][(oxolan-2-yl)methyl]amine: A Guide for Laboratory Professionals

In the fast-paced environment of drug discovery and development, the synthesis of novel chemical entities is a daily occurrence. With this innovation comes the critical responsibility of safe and compliant chemical waste management. This guide provides a detailed, step-by-step procedure for the proper disposal of the research chemical [1-(5-Methylfuran-2-yl)ethyl][(oxolan-2-yl)methyl]amine, ensuring the safety of laboratory personnel and the protection of our environment.

I. Hazard Profile and Risk Assessment

A thorough risk assessment is the foundation of safe chemical handling and disposal. Based on its structural components, [1-(5-Methylfuran-2-yl)ethyl][(oxolan-2-yl)methyl]amine is anticipated to present the following hazards:

• Toxicity: Furan and its derivatives can be harmful if ingested, inhaled, or absorbed through the skin.[1][3] Amines can also be toxic and may cause irritation.

• Flammability: The presence of the furan and tetrahydrofuran rings suggests the compound may be flammable.[1][4]

• Peroxide Formation: Furan and tetrahydrofuran are known to form explosive peroxides upon exposure to air and light.[1][5]

• Reactivity: Amines are basic and can react exothermically with acids and oxidizing agents.[6][7]

Table 1: Hazard Analysis of Functional Groups

Functional Group	Potential Hazards	Relevant Precautions
5-Methylfuran	Toxicity, Flammability, Peroxide Formation	Avoid inhalation, ingestion, and skin contact. Store away from heat and light. Test for peroxides if stored for extended periods.
Secondary Amine	Corrosivity, Toxicity, Reactivity with acids	Wear appropriate PPE. Segregate from acidic and oxidizing waste streams.[6]
Oxolane (THF)	Flammability, Peroxide Formation	Store in a well-ventilated area, away from ignition sources.[8]

II. Personal Protective Equipment (PPE)

Prior to handling [1-(5-Methylfuran-2-yl)ethyl][(oxolan-2-yl)methyl]amine for disposal, ensure the following PPE is worn:

• Eye Protection: Chemical safety goggles and a face shield are mandatory to protect against splashes.[5][9]

• Hand Protection: Chemically resistant gloves, such as nitrile or neoprene, are essential.[5][9]

• Body Protection: A flame-resistant lab coat should be worn to protect against spills.[5]

• Respiratory Protection: If there is a risk of generating aerosols or vapors, or if working outside of a certified chemical fume hood, a respirator with an organic vapor cartridge is necessary.[5]

III. Step-by-Step Disposal Protocol

The following protocol provides a clear, actionable workflow for the safe disposal of [1-(5-Methylfuran-2-yl)ethyl][(oxolan-2-yl)methyl]amine.

1. Waste Identification and Segregation:

• Treat all waste containing [1-(5-Methylfuran-2-yl)ethyl][(oxolan-2-yl)methyl]amine, including neat compound, solutions, and contaminated materials, as hazardous waste.[10]

• Do not mix this waste stream with other chemical wastes unless explicitly permitted by your institution's EHS guidelines.[11][12] In particular, avoid mixing with acidic waste or strong oxidizing agents.[6]

2. Waste Collection and Containment:

• Collect the waste in a designated, properly labeled, and sealed hazardous waste container.[10][11]

• The container must be chemically compatible with the waste. A high-density polyethylene (HDPE) or glass container is generally suitable for amine and furan-containing organic compounds.

• Ensure the container is equipped with a secure, leak-proof closure.[13]

3. Labeling:

• Properly label the hazardous waste container with the following information:

  • The words "Hazardous Waste"

  • The full chemical name: "[1-(5-Methylfuran-2-yl)ethyl][(oxolan-2-yl)methyl]amine"

  • An accurate estimation of the concentration and volume of the waste

  • The date accumulation started

  • The primary hazards (e.g., Toxic, Flammable)

4. Storage:

• Store the sealed and labeled waste container in a designated satellite accumulation area (SAA).[14][15]

• The SAA should be in a well-ventilated area, away from heat, direct sunlight, and sources of ignition.[4][12]

• Ensure the use of secondary containment to prevent the spread of material in case of a leak.[11][13]

5. Disposal Pathway:

• Never dispose of [1-(5-Methylfuran-2-yl)ethyl][(oxolan-2-yl)methyl]amine down the drain or in the regular trash.[1][11] This can lead to environmental contamination and potential safety hazards.[13][16]

• Arrange for the pickup and disposal of the hazardous waste through your institution's EHS department or a licensed hazardous waste disposal contractor.[1][5]

6. Decontamination of Empty Containers:

• Empty containers that held [1-(5-Methylfuran-2-yl)ethyl][(oxolan-2-yl)methyl]amine must be properly decontaminated before disposal.

• Triple rinse the container with a suitable solvent (e.g., methanol or ethanol).[10][17]

• Collect the first rinseate as hazardous waste and add it to your designated waste container.[11] Subsequent rinsates may also need to be collected depending on local regulations.

• After triple rinsing and air-drying in a fume hood, the container labels must be completely defaced or removed before disposal as non-hazardous waste.[10][11][17]

IV. Spill Management

In the event of a spill, immediate and appropriate action is crucial.

• Evacuate and Alert: Evacuate all non-essential personnel from the immediate area and alert your colleagues and supervisor.

• Control Ignition Sources: If the compound is flammable, extinguish all nearby flames and turn off any spark-producing equipment.

• Contain the Spill: Use an inert absorbent material, such as vermiculite or sand, to contain the spill.[3] Do not use combustible materials like paper towels to absorb large spills of a flammable substance.

• Collect and Dispose: Carefully collect the contaminated absorbent material into a sealed container and dispose of it as hazardous waste.[1]

• Decontaminate the Area: Clean the spill area with a suitable solvent and decontaminating solution.

V. Logical Workflow for Disposal

The following diagram illustrates the decision-making process and workflow for the proper disposal of [1-(5-Methylfuran-2-yl)ethyl][(oxolan-2-yl)methyl]amine.

Caption: Disposal workflow for [1-(5-Methylfuran-2-yl)ethyl][(oxolan-2-yl)methyl]amine.

By adhering to these procedures, researchers can ensure the safe and compliant disposal of novel chemical entities, fostering a culture of safety and environmental responsibility within the laboratory.

References

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Personal protective equipment for handling [1-(5-Methylfuran-2-yl)ethyl][(oxolan-2-yl)methyl]amine

Comprehensive Safety & Operational Guide: Handling [1-(5-Methylfuran-2-yl)ethyl][(oxolan-2-yl)methyl]amine

As a Senior Application Scientist, I approach chemical safety not merely as a regulatory checklist, but as a predictable system of chemical behaviors. [1-(5-Methylfuran-2-yl)ethyl][(oxolan-2-yl)methyl]amine is a highly reactive, complex secondary amine. To handle it safely and confidently, we must first deconstruct its structural hazards and understand the causality behind our safety protocols.

Chemical Profiling & Hazard Causality

This molecule combines three distinct reactive motifs, each contributing to its hazard profile:

• The Secondary Amine Core: Amines are strong bases and potent nucleophiles. Upon dermal contact, the amine lone pair initiates rapid saponification of skin lipids, leading to deep, penetrating tissue necrosis (chemical burns) and irreversible corneal damage[1],[2].

• The Furan & Oxolane (Tetrahydrofuran) Rings: Both heterocyclic rings are highly susceptible to auto-oxidation. When exposed to atmospheric oxygen and UV light, they readily form shock-sensitive and explosive hydroperoxides[3]. Furthermore, these structural motifs render the compound a volatile, flammable liquid.

• Systemic Toxicity: Low-molecular-weight heterocyclic amines easily penetrate the skin barrier and respiratory mucosa, causing systemic toxicity, central nervous system depression, and severe respiratory tract irritation[4].

Predicted Quantitative Hazard Profile

Note: As a specialized derivative, exact data is extrapolated from its primary structural analogs, Furfurylamine[5],[1] and Tetrahydrofurfurylamine.

Property	Analogous Data / Estimate	Operational Hazard Implication
Boiling Point	> 150 °C	Low volatility at room temperature, but heating generates highly toxic and flammable vapors.
Flash Point	37 °C – 45 °C	Class 3 Flammable Liquid. Vapors can ignite at relatively low temperatures near standard lab equipment[5],.
Density	~0.98 g/mL	Floats on or mixes with water; water alone may be ineffective for fire suppression.
pH (Aqueous)	> 11.0	Highly basic; causes immediate saponification of skin and severe chemical burns[1].

Mandatory Personal Protective Equipment (PPE) Matrix

Under the OSHA Laboratory Standard (29 CFR 1910.1450), employers must implement a Chemical Hygiene Plan (CHP) that dictates specific PPE[6],[7]. To establish a self-validating safety system, PPE must be selected based on chemical compatibility. Standard latex or thin nitrile gloves are completely insufficient for this compound.

PPE Category	Specification	Causality & Validation
Hand Protection	Primary: Heavy-duty Butyl rubber or Laminate (Silver Shield) gloves.Secondary: 8-mil Nitrile (worn underneath).	Causality: Furan and oxolane derivatives rapidly permeate thin nitrile.Validation: Perform a pneumatic inflation test on gloves to check for pinholes before donning.
Eye & Face	Tight-fitting chemical splash goggles paired with a full-face shield.	Causality: Amine exposure to the cornea causes immediate, irreversible blindness[2].Validation: Ensure goggles form a complete seal against the face.
Body Protection	Flame-Resistant (FR) lab coat over 100% cotton clothing, plus a chemical-resistant apron.	Causality: The compound is flammable; synthetic fabrics will melt into the skin during a fire[4].
Respiratory	NIOSH-approved half-mask respirator with Organic Vapor (OV/ABEK) cartridges (if handled outside a fume hood).	Causality: Amine vapors cause severe respiratory tract irritation.Validation: Perform positive and negative pressure seal checks before use.

Self-Validating Operational Workflow

Do not treat this as a standard reagent. The presence of two ether-like rings requires strict environmental controls to prevent peroxide explosions and oxidation.

Step 1: Environmental Control & Pre-Screening

• Action: Conduct all transfers inside a certified, spark-proof chemical fume hood. Before distillation, evaporation, or heating, test the liquid for peroxides using potassium iodide (KI) starch paper.

• Validation: The KI paper must remain white (negative). If it turns blue/black, the system halts immediately.

• Causality: Heating a peroxide-rich furan/oxolane solution will trigger a violent, lethal explosion[3].

Step 2: Inert Atmosphere Handling (Schlenk Techniques)

• Action: Purge the reaction vessel with ultra-high purity Argon or Nitrogen before introducing the chemical.

• Validation: Check the Schlenk line bubbler to confirm positive inert gas pressure before opening the reagent bottle.

• Causality: Displacing oxygen prevents the auto-oxidation of the furan/oxolane rings into peroxides and prevents the amine from degrading.

Step 3: Grounding and Transfer

• Action: Use non-sparking spatulas or PTFE-coated needles. Ground and bond all receiving metal containers.

• Validation: Visually verify that grounding cables are clamped to bare metal, not painted surfaces.

• Causality: The compound's vapors form explosive mixtures with air; static discharge from pouring must be eliminated[4].

Emergency Response & Spill Management

A spill of this compound is simultaneously a corrosive, toxic, and flammability hazard. Execute the following self-validating protocol:

• Evacuate & Isolate: Immediately extinguish all open flames, shut off hot plates, and isolate ignition sources[4]. Evacuate non-essential personnel.

• Don Emergency PPE: Spill responders must upgrade to an OV respirator, heavy butyl gloves, and a chemical-resistant suit.

• Containment: Surround the spill with an inert, non-combustible absorbent (e.g., dry sand, vermiculite, or a specialized universal spill pad). Validation: Never use combustible materials like sawdust, which can ignite upon contact with reactive amines[4].

• Neutralization: Carefully neutralize the absorbed amine residue with a weak acid solution (e.g., 5% citric acid or sodium bisulfate) to mitigate volatility and corrosivity.

• Collection: Use non-sparking scoops to transfer the absorbed material into a hazardous waste bucket with a secure lid.

Waste Disposal & Decontamination

• Segregation: Collect waste in a dedicated, clearly labeled "Flammable Corrosive Amine Waste" container.

• Validation Check: Do NOT mix with acidic waste streams or strong oxidizers (e.g., nitric acid). Causality: Mixing basic amines with acids or oxidizers in a closed waste carboy will cause a violent exothermic reaction and potential container rupture[4].

• Decontamination: Wash all contaminated glassware with a dilute acidic solution (to form water-soluble amine salts), followed by copious amounts of water and acetone, before transferring to the general washing area.

Operational Safety Logic Visualization

Workflow for hazard assessment and safe handling of furan/oxolane amines.

References

• Laboratory Safety Guidance - OSHA. Occupational Safety and Health Administration. URL:[Link]

• OSHA Factsheet: Laboratory Safety OSHA Lab Standard. Occupational Safety and Health Administration. URL:[Link]

• Tetrahydrofurfurylamine | CID 253298. PubChem, National Institutes of Health. URL:[Link]

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